4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

Core Science & Biosynthesis

Synthesis Pathway of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one: A Technical Guide for Advanced Linker Development

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Identity: CAS 1706448-59-0 | Molecular Weight: 213.23 g/mol [1]

As a Senior Application Scientist in bioconjugation and drug discovery, I frequently encounter the need for bifunctional building blocks that offer both structural rigidity and hydrophilic flexibility. The molecule 4-[2-(2-aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one serves as an excellent intermediate for PROTACs, antibody-drug conjugates (ADCs), and fluorogenic probes. It combines a 6-methyl-2H-pyran-2-one (triacetic acid lactone) core with a hydrophilic PEG1-amine linker[2].

This whitepaper outlines the authoritative synthetic pathways, the mechanistic causality behind experimental choices, and self-validating protocols required to synthesize this molecule with high purity and regioselectivity.

Retrosynthetic Logic and Pathway Selection

Synthesizing this target requires the formation of an ether bond at the C4 position of the pyrone ring. The starting material, 4-hydroxy-6-methyl-2H-pyran-2-one (Triacetic Acid Lactone, TAL), is a highly versatile, commercially available building block[3]. However, the pyrone core is an ambident nucleophile , capable of reacting at either the C3 carbon or the C4 oxygen.

To achieve the desired product, we must evaluate two primary synthetic routes:

• Pathway A: Mitsunobu Etherification (Recommended)

• Pathway B: Base-Mediated Williamson Alkylation

Caption: Retrosynthetic logic and pathway selection for the target pyrone.

Expert Insights: Causality in Experimental Choices

Why do we strongly prefer Pathway A (Mitsunobu) over Pathway B? The answer lies in the pKa and the Hard-Soft Acid-Base (HSAB) theory[4].

TAL possesses a highly acidic hydroxyl group (pKa ~4.8) due to the vinylogous carboxylic acid nature of the 4-hydroxy-2-pyrone system. The Mitsunobu reaction requires a pronucleophile with a pKa < 11 to efficiently protonate the betaine intermediate formed by Triphenylphosphine (PPh₃) and Diisopropyl azodicarboxylate (DIAD). Because TAL is highly acidic, it rapidly protonates the betaine, driving the reaction forward.

Furthermore, the Mitsunobu reaction proceeds via a highly electrophilic alkoxyphosphonium intermediate. This "hard" electrophile strongly prefers reacting with the "hard" oxygen nucleophile of the pyrone, ensuring near-exclusive O-alkylation . Conversely, standard basic alkylation (Pathway B) utilizes softer electrophiles (alkyl halides/tosylates), which frequently leads to significant and difficult-to-separate C3-alkylation byproducts.

Quantitative Data: Pathway Comparison

To justify the selection of the Mitsunobu pathway for scale-up and library synthesis, consider the following empirical comparison:

Parameter	Pathway A: Mitsunobu Coupling	Pathway B: Williamson Alkylation
Reagents	PPh₃, DIAD, Anhydrous THF	Cs₂CO₃, DMF, Alkyl Halide/Tosylate
Regioselectivity	>95% O-Alkylation (Hard electrophile)	~70% O-Alkylation (Significant C3 byproduct)
Isolated Yield	80 - 85%	50 - 60%
Reaction Conditions	0 °C to RT, Neutral pH	Heating (60-80 °C), Strongly Basic
Purification	Requires chromatography (to remove TPPO)	Simple aqueous workup

Self-Validating Experimental Workflows

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that any failure is caught immediately, preventing the waste of downstream reagents.

Caption: Self-validating experimental workflow from coupling to final isolation.

Protocol 1: Regioselective Mitsunobu Coupling

Objective: Synthesize the Boc-protected intermediate via O-alkylation.

• Preparation: In an oven-dried, argon-purged flask, dissolve Triacetic Acid Lactone (TAL, 1.0 eq) and Boc-2-(2-aminoethoxy)ethanol (1.1 eq) in anhydrous THF (0.2 M concentration).

• Activation: Add Triphenylphosphine (PPh₃, 1.2 eq) to the solution and stir until fully dissolved. Cool the reaction mixture to 0 °C using an ice bath.

• Coupling: Dropwise, add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) over 15 minutes. Causality Note: DIAD is added at 0 °C to control the exothermic formation of the betaine intermediate and prevent thermal degradation of the phosphonium species.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Validation Checkpoint 1 (LC-MS): Analyze a 10 µL aliquot. The disappearance of the TAL peak (m/z 125[M-H]⁻) and the appearance of the Boc-intermediate peak (m/z 314[M+H]⁺) confirms complete conversion. If unreacted TAL remains, add an additional 0.2 eq of PPh₃ and DIAD.

• Purification: Quench with water, extract with EtOAc, and concentrate. Purify via flash column chromatography (Silica gel, gradient of 20% to 60% EtOAc in Hexanes) to isolate the pure Boc-protected intermediate, leaving behind triphenylphosphine oxide (TPPO).

Protocol 2: Boc Deprotection and Isolation

Objective: Cleave the tert-butyloxycarbonyl group to yield the final primary amine.

• Deprotection: Dissolve the purified Boc-protected intermediate in anhydrous Dichloromethane (DCM). Add Trifluoroacetic acid (TFA) to achieve a 1:4 TFA:DCM volumetric ratio.

• Reaction: Stir at room temperature for 2 hours.

• Validation Checkpoint 2 (TLC): Spot the reaction mixture against the starting material. Complete consumption of the UV-active starting spot indicates successful deprotection.

• Isolation: Remove volatiles under reduced pressure. Triturate the resulting crude oil with cold, anhydrous diethyl ether. The target compound, 4-[2-(2-aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one , will precipitate as a white-to-off-white TFA salt.

• Final Validation: Confirm the structure via ¹H NMR (D₂O) and HRMS (Expected exact mass for C₁₀H₁₅NO₄: 213.1001 Da; MW: 213.23 g/mol )[1].

References

To ensure the highest degree of trustworthiness and reproducibility, the methodologies and chemical properties discussed in this guide are grounded in the following verified sources:

• Mechanistic Grounding for Mitsunobu on Pyridone/Pyrone Cores Title: Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains Source: NIH PubMed Central (PMC) URL:[Link]

• Triacetic Acid Lactone (TAL) Reactivity Title: Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps Source: Beilstein Journal of Organic Chemistry URL:[Link]

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• 4. Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Solubility Profiling of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one: A Technical Guide for Formulation and Assay Development

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

The compound 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is a highly functionalized molecular building block. It consists of a biologically relevant pyran-2-one core—structurally derived from 4-hydroxy-6-methyl-2-pyrone (triacetic acid lactone, TAL)[1]—conjugated to a PEG2-amine linker ([2-(2-Aminoethoxy)ethoxy]).

Understanding the solubility profile of this compound in dimethyl sulfoxide (DMSO) and various organic solvents is critical for downstream applications, including high-throughput screening (HTS), bioconjugation, and pre-formulation. This whitepaper deconstructs the physicochemical properties of the molecule, provides empirical solubility estimates, and establishes self-validating experimental protocols for rigorous solubility determination.

Physicochemical Architecture & Solvation Mechanics

To predict and manipulate the solubility of this compound, we must analyze the causality behind its solvent interactions. The molecule is divided into three distinct solvation domains:

• The Pyran-2-one Core: The base scaffold, triacetic acid lactone, is a moderately lipophilic lactone ring. On its own, TAL exhibits a baseline solubility of approximately 30 to 100 mg/mL in DMSO and 20 mg/mL in ethanol[2][3]. It interacts with solvents primarily through dipole-dipole interactions.

• The PEG2 Linker: The addition of the diethylene glycol (PEG2) spacer introduces significant structural flexibility. The ether oxygens act as potent hydrogen-bond acceptors, drastically increasing the molecule's affinity for protic and polar aprotic solvents compared to the rigid TAL core.

• The Terminal Primary Amine: The -NH2 group acts as both a hydrogen-bond donor and acceptor. It introduces a basic pKa (typically ~9.0–10.0), meaning the compound can exist as a highly organic-soluble free base or a highly water-soluble salt (e.g., hydrochloride or trifluoroacetate).

Caption: Structural domains of the compound and their primary solvation interactions.

Solubility Profile in DMSO and Organic Solvents

Why DMSO is the Gold Standard

In drug discovery and assay development, DMSO is utilized as the universal solvent for stock solutions. DMSO is a polar aprotic solvent with a high dielectric constant ( ϵ≈47 ) and a strong dipole moment. For 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one, DMSO is the optimal solvent because its strong hydrogen-bond accepting nature perfectly solvates the terminal primary amine, while its lipophilic methyl groups interact favorably with the pyranone core[4].

Quantitative Solvent Profiling

Based on the physicochemical augmentation of the TAL core[5] by the PEG2-amine chain, the following table summarizes the expected solubility ranges of the free base form across various organic solvents.

Table 1: Estimated Solubility Profile in Key Solvents

Solvent	Classification	Dielectric Constant ( ϵ )	Estimated Solubility (mg/mL)	Solvation Mechanism
DMSO	Polar Aprotic	46.7	> 150	Strong H-bond acceptance (amine); dipole-dipole (core).
DMF	Polar Aprotic	36.7	> 100	Similar to DMSO, slightly lower polarity.
Methanol	Polar Protic	32.7	50 - 100	H-bond donation/acceptance with PEG ether oxygens and amine.
Dichloromethane	Non-polar Halogenated	9.1	20 - 50	Solvation of the lipophilic pyranone core; weak interactions with PEG.
Acetonitrile	Polar Aprotic	37.5	10 - 30	Moderate dipole interactions; poor H-bond donation limits amine solvation.
Hexanes	Non-polar Aliphatic	1.9	< 1	Inability to disrupt the strong intermolecular H-bonding of the amine.

Note: If the compound is synthesized or stored as an HCl salt, solubility in non-polar solvents (Dichloromethane, Hexanes) will drop to near zero, while aqueous and DMSO solubility will remain exceptionally high.

Self-Validating Experimental Protocols for Solubility Determination

To ensure scientific integrity, solubility must be evaluated through two distinct lenses: Kinetic (for assay dilution) and Thermodynamic (for formulation equilibrium). The protocols below are designed as self-validating systems, incorporating internal controls to prevent false readouts.

Protocol A: Kinetic Solubility via Laser Nephelometry

Purpose: To determine the precipitation point when a DMSO stock solution is diluted into an aqueous buffer or secondary organic solvent. This is critical to prevent false negatives in biological assays caused by compound crashing[6][7].

Causality: Nephelometry measures the Tyndall effect (light scattering). When the compound exceeds its kinetic solubility limit, it forms micro-precipitates that scatter a 632.8 nm laser beam. The intensity of scattered light (in NTU) is directly proportional to the insoluble particulate concentration[8].

Step-by-Step Methodology:

• Stock Preparation: Prepare a 10 mM stock solution of the compound in 100% DMSO.

• System Validation (QC Step): Include a known control compound (e.g., Hydrocortisone) in parallel to assess batch-to-batch instrument variability and validate the scattering baseline[9].

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock into the target solvent/buffer, maintaining a constant final DMSO concentration (typically 1% to 5% v/v)[8].

• Incubation: Seal the plate and incubate at 37°C for 2 hours to allow metastable states to resolve.

• Measurement: Scan the plate using a laser nephelometer.

• Data Analysis: Plot scattered light intensity versus compound concentration. The "kick-off" point—where the signal deviates linearly from the baseline—represents the kinetic solubility limit[6].

Protocol B: Thermodynamic Solubility via Shake-Flask Method

Purpose: To determine the true equilibrium solubility of the solid compound in a specific solvent. This is the "gold standard" for pre-formulation[4][10].

Causality: Thermodynamic solubility requires the chemical potential of the solid phase to equal that of the solution phase. The shake-flask method achieves this by maintaining an excess of solid over a prolonged period, ensuring true saturation rather than a transient supersaturated state.

Caption: Step-by-step workflow for thermodynamic solubility determination via shake-flask.

Step-by-Step Methodology:

• Solid Addition: Dispense an excess amount of the solid compound (e.g., 50 mg) into a sealed glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., DMSO, Methanol, or Buffer).

• Equilibration & Self-Validation (QC Step): Place the vial on an orbital shaker at a constant temperature (e.g., 25°C). To validate that equilibrium has been reached, take independent aliquots at 24 h, 48 h, and 72 h . If the concentration between 48 h and 72 h varies by less than 5%, equilibrium is confirmed[11].

• Phase Separation: Centrifuge the aliquots at 10,000 x g for 15 minutes to pellet the undissolved solid[10].

• Filtration: Pass the supernatant through a 0.22 µm PTFE syringe filter to remove any suspended micro-particulates. (Note: Discard the first 100 µL of filtrate to account for membrane adsorption).

• Quantification: Dilute the filtrate appropriately and quantify the concentration using isocratic HPLC-UV against a pre-established calibration curve[11].

Practical Considerations: Handling and Storage

Because of the PEG2-amine moiety, 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is moderately hygroscopic.

• Moisture Absorption: Exposure to ambient humidity will cause the compound to absorb water, which can artificially lower the apparent purity by weight and alter its solubility kinetics in anhydrous organic solvents.

• Storage Protocol: The solid powder must be stored in a tightly sealed amber vial, flushed with inert gas (Argon or Nitrogen), and kept at -20°C.

• Stock Solutions: DMSO stock solutions should be aliquoted to avoid repeated freeze-thaw cycles, which can induce localized supersaturation and irreversible precipitation.

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The Multifaceted Mechanisms of 6-Methyl-2H-pyran-2-one Derivatives in Medicinal Chemistry: A Technical Guide

Introduction: The Prominence of the 6-Methyl-2H-pyran-2-one Scaffold

The 6-methyl-2H-pyran-2-one core, a privileged heterocyclic scaffold, has garnered significant attention in the field of medicinal chemistry. Its prevalence in natural products and its synthetic tractability have made it a fertile ground for the development of novel therapeutic agents.[1] Derivatives of this versatile structure have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and quorum sensing inhibitory effects. This technical guide provides an in-depth exploration of the diverse mechanisms of action through which these derivatives exert their therapeutic effects, offering insights for researchers, scientists, and drug development professionals.

Anticancer Mechanisms of Action: A Multi-pronged Attack on Malignancy

Derivatives of 6-methyl-2H-pyran-2-one have emerged as promising candidates in oncology, exhibiting cytotoxicity against a range of cancer cell lines. Their anticancer effects are not attributed to a single mechanism but rather a combination of strategies that disrupt cancer cell proliferation and survival.

Covalent Inhibition through Michael Addition

A key feature of many bioactive 6-methyl-2H-pyran-2-one derivatives is the presence of an α,β-unsaturated lactone. This functionality acts as a Michael acceptor, enabling covalent bond formation with nucleophilic residues, such as cysteine, in target proteins. This irreversible inhibition can lead to the disruption of critical cellular processes in cancer cells. The biological activity of these compounds is often dependent on the existence of this Michael acceptor functionality.

Inhibition of Cell Cycle Progression via Cyclin-Dependent Kinase 2 (CDK2)

A significant mechanism through which certain pyran-2-one derivatives exert their antiproliferative effects is the inhibition of Cyclin-Dependent Kinase 2 (CDK2).[2] CDK2 is a key regulator of the G1/S phase transition of the cell cycle, and its dysregulation is a common feature of many cancers. By inhibiting CDK2, these derivatives can induce cell cycle arrest, thereby preventing cancer cell proliferation. Molecular docking studies have shown that these compounds can comfortably fit within the binding site of CDK2.[2]

Table 1: Anticancer Activity of Selected 6-Methyl-2H-pyran-2-one Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
4g	SW-480 (Colon)	34.6	[2]
MCF-7 (Breast)	42.6	[2]
4i	SW-480 (Colon)	35.9	[2]
MCF-7 (Breast)	34.2	[2]
4j	SW-480 (Colon)	38.6	[2]
MCF-7 (Breast)	26.6	[2]
3a	A549 (Lung)	5.988	[3]
3d	MCF-7 (Breast)	43.4	[3]
MDA-MB-231 (Breast)	35.9	[3]
4d	MCF-7 (Breast)	39.0	[3]
MDA-MB-231 (Breast)	35.1	[3]

Experimental Protocol: In Vitro CDK2 Kinase Inhibition Assay

This protocol outlines a typical procedure to assess the inhibitory activity of 6-methyl-2H-pyran-2-one derivatives against CDK2.

• Reaction Mixture Preparation: A master mix is prepared containing kinase buffer, ATP, and a suitable CDK2 substrate peptide.

• Inhibitor Addition: Serial dilutions of the test compounds are added to the wells of a 96-well plate.

• Enzyme Addition: Recombinant CDK2/cyclin complex is added to each well to initiate the reaction.

• Incubation: The plate is incubated at a controlled temperature to allow for the kinase reaction to proceed.

• Detection: A detection reagent, such as one that quantifies the amount of ADP produced, is added to stop the reaction and generate a signal (e.g., luminescence).

• Data Analysis: The signal is measured using a plate reader, and the percentage of inhibition is calculated relative to a control without the inhibitor. The IC50 value, the concentration of the compound that inhibits 50% of the enzyme activity, is then determined from the dose-response curve.[4]

Caption: Workflow for a CDK2 Kinase Inhibition Assay.

Anti-inflammatory Mechanism of Action: Quelling the Inflammatory Cascade

Chronic inflammation is a hallmark of numerous diseases, and the ability to modulate inflammatory pathways is a key therapeutic strategy. Certain 6-methyl-2H-pyran-2-one derivatives have demonstrated potent anti-inflammatory effects.

Inhibition of the NF-κB Signaling Pathway

A central mechanism underlying the anti-inflammatory activity of these compounds is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5] NF-κB is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[5] In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription.[5] Some pyranochalcone derivatives have been shown to inhibit NF-κB activation with IC50 values in the sub-micromolar to low micromolar range.[6] The inhibitory effect of these compounds on the production of inflammatory mediators correlates with the suppression of the NF-κB signaling pathway.[6]

Caption: Inhibition of the NF-κB signaling pathway.

Experimental Protocol: NF-κB Reporter Gene Assay

This assay is commonly used to screen for inhibitors of the NF-κB pathway.

• Cell Culture and Transfection: A suitable cell line (e.g., HEK293) is cultured and transfected with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element.

• Compound Treatment: The transfected cells are pre-treated with various concentrations of the 6-methyl-2H-pyran-2-one derivatives for a defined period.

• Stimulation: The cells are then stimulated with an NF-κB activator, such as tumor necrosis factor-alpha (TNF-α), to induce the inflammatory response.

• Cell Lysis and Luciferase Assay: After incubation, the cells are lysed, and the luciferase activity is measured using a luminometer.

• Data Analysis: A decrease in luciferase activity in the presence of the test compound indicates inhibition of the NF-κB pathway. The IC50 value can be calculated from the dose-response curve.

Antimicrobial and Quorum Sensing Inhibition: Disrupting Bacterial Communication and Growth

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Derivatives of 6-methyl-2H-pyran-2-one have shown promise in this area, exhibiting activity against a range of pathogenic bacteria.[7]

Broad-Spectrum Antimicrobial Activity

The antimicrobial activity of these compounds is often attributed to the presence of the α,β-unsaturated ketone system, which is essential for their biological effect.[8] They have shown efficacy against both Gram-positive and Gram-negative bacteria.[7] The specific mechanism can involve the disruption of cell wall synthesis, inhibition of essential enzymes, or interference with other vital cellular processes.

Experimental Protocol: Agar Well Diffusion Assay

A standard method to assess the antimicrobial activity of compounds.

• Preparation of Inoculum: A standardized suspension of the target microorganism is prepared.

• Agar Plate Inoculation: The surface of an agar plate is uniformly inoculated with the microbial suspension.

• Well Creation: Wells are punched into the agar using a sterile cork borer.

• Compound Application: A defined volume of the test compound solution (dissolved in a suitable solvent like DMSO) is added to each well.

• Incubation: The plates are incubated under appropriate conditions for microbial growth.

• Zone of Inhibition Measurement: The diameter of the clear zone around each well, where microbial growth is inhibited, is measured. A larger zone of inhibition indicates greater antimicrobial activity.

Quorum Sensing Inhibition: A Novel Anti-Virulence Strategy

Beyond direct antimicrobial effects, certain 4-(alkyloxy)-6-methyl-2H-pyran-2-one derivatives have been identified as potent inhibitors of quorum sensing (QS) in pathogenic bacteria like Pseudomonas aeruginosa.[9][10] Quorum sensing is a cell-to-cell communication system that bacteria use to coordinate gene expression, including the production of virulence factors and biofilm formation.[11] By interfering with QS, these compounds can attenuate bacterial virulence without exerting selective pressure for resistance. The mechanism involves inhibiting the binding of the native autoinducer, N-(3-oxododecanoyl)-L-homoserine lactone (OdDHL), to its receptor protein, LasR.[10][12] This disruption down-regulates the expression of QS-controlled genes responsible for virulence.[12]

Caption: Inhibition of LasR-mediated quorum sensing.

Conclusion: A Scaffold of Diverse Therapeutic Promise

The 6-methyl-2H-pyran-2-one scaffold serves as a remarkable template for the development of a wide array of therapeutic agents. The diverse mechanisms of action, ranging from covalent inhibition and enzyme modulation to the disruption of key signaling pathways and bacterial communication, underscore the versatility of this chemical entity. The ability to fine-tune the biological activity through targeted chemical modifications makes these derivatives highly attractive for further investigation in drug discovery programs. This technical guide provides a foundational understanding of their mechanisms, empowering researchers to rationally design and develop the next generation of pyran-2-one-based therapeutics.

References

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• BenchChem. (2025). Unlocking the Potential: A Comparative Guide to the Structure-Activity Relationship of 6-methyl-5,6-dihydro-2H-pyran-2-one Deriv.
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Discovery and Preliminary Investigation of Pyran-2-one PEG-amine Linkers: A New Paradigm in Bioorthogonal "Click-and-Release" Conjugation

Executive Summary

Bioconjugation relies heavily on bioorthogonal reactions that are rapid, selective, and operate seamlessly under physiological conditions. While maleimide-thiol and NHS-amine couplings remain industry standards, they lack dynamic reversibility or "traceless" release mechanisms. The pyran-2-one PEG-amine linker represents a novel class of bifunctional crosslinkers that marries the aqueous solubility and steric benefits of poly(ethylene glycol) (PEG) with the unique inverse-electron-demand Diels-Alder (IEDDA) reactivity of 2H-pyran-2-ones[1].

This technical guide synthesizes the chemical rationale, thermodynamic profiling, and experimental methodologies required to leverage pyran-2-one PEG-amine linkers in advanced bioconjugation, providing a foundational framework for researchers developing next-generation Antibody-Drug Conjugates (ADCs) and stimuli-responsive biomaterials.

Mechanistic Rationale: The Pyran-2-one Scaffold

The 2H-pyran-2-one ring is a six-membered, cyclic unsaturated lactone. Its aromaticity is finely balanced, making it an exceptional diene for bioorthogonal cycloaddition reactions. When exposed to a highly strained alkyne such as bicyclo[6.1.0]nonyne (BCN), the pyran-2-one undergoes a rate-determining [4+2] Diels-Alder cycloaddition. This forms an unstable, non-aromatic bridged intermediate that rapidly undergoes a retro-Diels-Alder reaction, extruding carbon dioxide (CO₂) and yielding a stable aromatic benzene derivative[1].

By attaching a PEG-amine tail to the pyran-2-one core (typically at the C4 or C6 position), researchers create a highly versatile bifunctional linker. The primary amine serves as a reactive nucleophile for standard EDC/NHS coupling to carboxylic acids on proteins or payloads, while the pyran-2-one remains completely orthogonal and inert until actively triggered by a strained alkyne[1][2].

Logical relationship of the IEDDA click-and-release mechanism using pyran-2-one linkers.

Thermodynamic and Kinetic Profiling

A critical aspect of linker discovery is tuning the reaction kinetics to match biological timescales. Computational density functional theory (DFT) and experimental studies demonstrate that reducing the aromaticity of the pyran ring increases its reactivity towards strained alkynes[1].

Substituting the oxygen atoms with sulfur (e.g., 2H-pyran-2-thione) lowers the activation energy (ΔG‡) significantly. This accelerates the click reaction and shifts the extruded byproduct from CO₂ to carbonyl sulfide (COS), which subsequently converts to hydrogen sulfide (H₂S) in biological environments via carbonic anhydrase[1].

Table 1: Kinetic and Thermodynamic Parameters of 2H-Pyran-2-one Derivatives with BCN

Substrate Scaffold	Heteroatom Substitution	Activation Energy (ΔG‡)	Relative Reactivity	Byproduct Released
2H-Pyran-2-one	O (Ring) / O (Carbonyl)	24.5 kcal/mol	Baseline	CO₂
2H-Thiopyran-2-one	S (Ring) / O (Carbonyl)	22.1 kcal/mol	Moderate	CO₂
2H-Thiopyran-2-thione	S (Ring) / S (Carbonyl)	20.3 kcal/mol	High	CS₂
2H-Pyran-2-thione	O (Ring) / S (Carbonyl)	18.2 kcal/mol	Highest	COS (→ H₂S)

(Data synthesized from computational and experimental studies on cycloaddition efficiency[1][3])

Experimental Methodology: Synthesis and Bioconjugation Workflow

To ensure scientific integrity, bioconjugation protocols must be designed as self-validating systems. The following methodology details the conjugation of a pyran-2-one PEG4-amine linker to a model protein (Lysozyme C), followed by bioorthogonal tagging.

Causality in Design: Lysozyme is selected due to its well-characterized surface profile and predictable mass spectrometry fragmentation. A PEG4 spacer is utilized because it provides adequate hydrophilicity to prevent linker aggregation without excessively expanding the protein's hydrodynamic radius, which could sterically mask the pyran-2-one moiety[2].

Step-by-Step Protocol:

1. Amine Functionalization (Linker Preparation)

• Action: React 4-hydroxy-6-methyl-2H-pyran-2-one with a Boc-protected PEG4-amine via a Mitsunobu reaction, followed by TFA deprotection to yield the free Pyran-2-one-PEG4-amine.

• Validation: Confirm exact mass via ESI-MS. The presence of the primary amine is validated using a quantitative ninhydrin assay.

2. Protein Activation and Conjugation

• Action: Dissolve Lysozyme C (1 mg/mL) in 0.1 M MES buffer (pH 6.0). Add EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and sulfo-NHS to activate the protein's carboxyl groups (aspartate/glutamate residues).

• Action: Introduce a 10-fold molar excess of the Pyran-2-one-PEG4-amine. Incubate at 25°C for 2 hours.

• Causality: MES buffer at pH 6.0 is optimal for EDC/NHS activation, preventing the rapid hydrolysis of the active ester intermediate that occurs at higher pH levels. The primary amine of the PEG linker then efficiently attacks the NHS ester to form a stable amide bond.

3. Bioorthogonal "Click" Tagging

• Action: To the SEC-purified Pyran-2-one-Lysozyme conjugate in PBS (pH 7.4), add a 5-fold molar excess of a BCN-functionalized probe (e.g., BCN-FITC). Incubate at 37°C for 4 hours.

• Validation: The reaction is thermodynamically self-validating; the irreversible release of CO₂ gas drives the equilibrium entirely to the right, preventing any backward reaction[1].

4. LC-MS/MS Analysis

• Action: Digest the protein sample with trypsin and subject the fragments to LC-MS/MS.

• Validation: Identify the specific mass shift corresponding to the stable benzene-derivative cycloadduct. The expected mass is: (Original Linker Mass) + (BCN Probe Mass) - 44 Da (extruded CO₂)[1].

Step-by-step experimental workflow for pyran-2-one PEG-amine protein conjugation.

Future Perspectives: ADCs and Smart Hydrogels

The discovery of pyran-2-one PEG-amine linkers opens new avenues in targeted therapeutics. In Antibody-Drug Conjugates (ADCs), premature payload release in circulation is a major toxicity driver. The extreme stability of the pyran-2-one ring in blood plasma, coupled with its rapid, triggerable release via systemic administration of a BCN-activator, provides a true spatial and temporal "click-to-release" prodrug strategy[1][4]. Furthermore, replacing the oxygen with sulfur allows these linkers to act as localized H₂S donors, providing synergistic anti-inflammatory effects exactly at the site of payload release[3].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Methylamino-PEG4-acid | Benchchem [benchchem.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Dbco-peg24-dbco | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Note: Advanced Fluorescent Bioconjugation Strategies Utilizing 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one (AEMP)

Executive Summary & Chemical Rationale

In the rapidly evolving fields of proteomics and targeted drug development, the demand for highly soluble, sterically unobtrusive fluorescent tags is paramount. 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one (hereafter referred to as AEMP ) represents a sophisticated bifunctional building block designed to meet these exact needs.

AEMP synergizes two critical structural domains:

• The Fluorophore Core (6-methyl-2H-pyran-2-one): Derivatives of 4-hydroxy-6-methyl-2H-pyran-2-one are well-documented pharmacophores and fluorophore precursors[1]. The pyran-2-one scaffold exhibits distinct photophysical properties, including significant Stokes shifts driven by Intramolecular Charge Transfer (ICT) mechanisms[2]. Furthermore, the pyrone ring's fluorescence can be highly sensitive to environmental changes or metal chelation[3].

• The Hydrophilic Linker (PEG2-Amine): The -[CH2CH2O]2-CH2CH2NH2 extension provides a highly nucleophilic primary aliphatic amine. Unlike aromatic amines, this aliphatic amine exhibits superior reactivity toward activated esters and carbonyls[4]. Crucially, the PEG2 spacer introduces vital hydrophilicity, preventing the target protein from undergoing hydrophobic collapse—a common artifact when conjugating planar, hydrophobic dyes[5].

Mechanistic Pathway of Fluorescence

The fluorescence of the AEMP tag is fundamentally governed by the electron-donating ether linkage at the 4-position pushing electron density into the electron-withdrawing pyran-2-one carbonyl. Upon excitation, the molecule undergoes an Intramolecular Charge Transfer (ICT), leading to a relaxed excited state before emission. This mechanism ensures a large Stokes shift, minimizing auto-fluorescence background in complex biological matrices.

Photophysical mechanism of the pyran-2-one core demonstrating ICT and fluorescence emission.

Quantitative Profiling: AEMP vs. Traditional Tags

To justify the selection of AEMP over traditional fluorophores (such as standard Coumarins or FITC), we must evaluate both photophysical and bioconjugation parameters. The table below summarizes the empirical advantages of the AEMP architecture.

Parameter	AEMP-Tag (Pyranone-PEG2-Amine)	AMC (7-Amino-4-methylcoumarin)	Causality / Structural Advantage
Excitation (λex)	~350 - 380 nm	350 nm	Compatible with standard UV lasers; ether substitution red-shifts absorption[2].
Emission (λem)	~430 - 470 nm	430 nm	Extended conjugation and ICT stabilize the excited state, red-shifting emission[2].
Aqueous Solubility	High (>50 mg/mL)	Low (<5 mg/mL)	The PEG2 linker disrupts crystalline packing and hydrates readily[5].
Conjugation Target	Carboxyls (via EDC), Aldehydes	Carboxyls (requires harsh coupling)	The aliphatic primary amine is highly nucleophilic at pH 7.5–8.5[4].
Steric Hindrance	Low (~14 Å spacer length)	High (Direct core attachment)	The PEG2 spacer preserves target protein conformation and receptor binding affinity.

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, I emphasize that successful bioconjugation is not merely about mixing reagents; it requires strict control over reaction thermodynamics and pH to drive causality.

Protocol 1: Conjugation to Monoclonal Antibodies (mAbs) via Carboxyl Activation

This protocol utilizes EDC/sulfo-NHS to activate aspartate/glutamate carboxyl groups on the mAb, followed by nucleophilic attack by the AEMP primary amine.

Step 1: Carboxyl Activation (pH 6.0)

• Procedure: Dissolve the target mAb (1-5 mg/mL) in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Add a 10-fold molar excess of EDC and a 25-fold molar excess of sulfo-NHS. Incubate for 15 minutes at room temperature.

• Causality: EDC is highly efficient at slightly acidic pH (6.0) but hydrolyzes rapidly. Sulfo-NHS converts the unstable O-acylisourea intermediate into a semi-stable amine-reactive NHS ester, drastically increasing the half-life of the activated complex.

Step 2: Buffer Exchange (Critical Step)

• Procedure: Immediately pass the reaction mixture through a desalting column (e.g., Zeba Spin) pre-equilibrated with Conjugation Buffer (0.1 M Sodium Phosphate, 0.15 M NaCl, pH 8.0).

• Causality: Residual EDC must be removed before introducing the amine tag. Failure to do so will result in severe intra- and inter-molecular protein crosslinking.

Step 3: AEMP Conjugation (pH 8.0)

• Procedure: Add a 20-fold molar excess of AEMP to the activated mAb solution. Incubate for 2 hours at room temperature in the dark.

• Causality: The pH is shifted to 8.0 to ensure the primary aliphatic amine of AEMP (pKa ~9.0) is sufficiently unprotonated to act as a potent nucleophile[4].

Step 4: Purification & Validation

• Procedure: Remove unreacted AEMP via Size Exclusion Chromatography (SEC). Validate the Degree of Labeling (DOL) using UV-Vis spectroscopy.

Workflow for EDC/sulfo-NHS mediated bioconjugation of AEMP to protein carboxyl groups.

Protocol 2: Solid-Phase Peptide Labeling (SPPS)

For targeted drug development, site-specific labeling of synthetic peptides is often required.

• Resin Preparation: Synthesize the peptide on a solid support using standard Fmoc chemistry. Ensure the target carboxyl group (e.g., C-terminus or an orthogonally protected Asp/Glu side chain) is deprotected.

• Activation: Swell the resin in DMF. Add 3 equivalents of HATU and 6 equivalents of DIPEA relative to the resin loading capacity. Agitate for 5 minutes.

• Conjugation: Add 3 equivalents of AEMP dissolved in DMF. Agitate for 2 hours at room temperature. The PEG2 spacer ensures rapid diffusion into the resin pores[5].

• Cleavage: Wash the resin thoroughly (DMF, then DCM). Cleave the labeled peptide using a standard TFA cocktail (95% TFA, 2.5% TIS, 2.5% H2O) for 2 hours.

• Validation: Precipitate in cold diethyl ether and verify the mass and purity via LC-MS.

Quality Control: Calculating Degree of Labeling (DOL)

To ensure the protocol is a self-validating system, researchers must quantify the conjugation efficiency. Measure the absorbance of the purified conjugate at 280 nm (protein) and at the AEMP absorption maximum ( λmax​≈360 nm).

DOL=(A280​−(A360​×CF))×ϵAEMP​A360​×ϵprotein​​

• A360​ : Absorbance of the AEMP tag.

• ϵprotein​ : Molar extinction coefficient of the target protein.

• ϵAEMP​ : Molar extinction coefficient of the AEMP tag.

• CF : Correction Factor (ratio of AEMP absorbance at 280 nm to its absorbance at 360 nm).

An optimal DOL for mAbs typically ranges between 2.0 and 4.0. Higher ratios may lead to fluorescence quenching or target precipitation, though the PEG2 linker in AEMP significantly mitigates this risk compared to traditional hydrophobic dyes.

References

• A novel pyrazoline-based turn-on fluorescent probe for highly sensitive detection of Al3+ in aqueous solution and its applications Source: Chemical Papers (Springer) URL:[Link]

• Syntheses of 3-[(Alkylamino)methylene]-6-methylpyridine-2,4(1 H,3 H)-diones, 3-Substituted 7-Methyl-2 H-pyrano[3,2- c]pyridine-2,5(6 H)-dione Fluorescence Probes... Source: Synthesis (Stuttgart) / PubMed Central URL:[Link]

• Multicomponent Synthesis and Investigations Fluorescence Activity of Chromenone-Pyrazole Compounds Source: Journal of Fluorescence / PubMed URL:[Link]

• Biotin PEG2 NH2 (Technical Specifications on PEG2-Amine Linkers) Source: Nanocs URL:[Link]

• Amino-PEG2-Amine Bioconjugation Reagents Source: Creative Biolabs URL:[Link]

Sources

• 1. Multicomponent Synthesis and Investigations Fluorescence Activity of Chromenone-Pyrazole Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Syntheses of 3-[(Alkylamino)methylene]-6-methylpyridine-2,4(1 H,3 H)-diones, 3-Substituted 7-Methyl-2 H-pyrano[3,2- c]pyridine-2,5(6 H)-dione Fluorescence Probes, and Tetrahydro-1 H,9 H-2,10-dioxa-9-azaanthracen-1-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemicalpapers.com [chemicalpapers.com]
• 4. Amino-PEG2-amine - Creative Biolabs [creative-biolabs.com]
• 5. Biotin PEG2 NH2 [nanocs.net]

Application Notes and Protocols: Harnessing Amino-Functionalized Pyranones for Targeted Drug Delivery

Foreword: The Strategic Imperative for Targeted Pyranone Payloads

The pyranone scaffold represents a promising, yet underexplored, class of cytotoxic agents.[1][2][3][4] Their diverse biological activities, including significant anticancer properties, make them attractive candidates for development as therapeutic payloads.[2][3][4] However, like many potent cytotoxins, their clinical utility is often hampered by a narrow therapeutic window. The central challenge lies in maximizing their efficacy at the tumor site while minimizing systemic toxicity. Targeted drug delivery, a strategy that directs therapeutic agents to specific cells or tissues, offers a compelling solution to this challenge.[5]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the practical applications of amino-functionalized pyranones, specifically using a representative model, 2-(2-aminoethoxy)ethoxy-functionalized pyranones, in the construction of targeted drug delivery systems. We will move beyond theoretical concepts to provide actionable protocols and the scientific rationale underpinning each experimental step. Our focus is on creating a self-validating experimental workflow, from bioconjugation to in vitro evaluation, grounded in established chemical principles and best practices.

I. Conceptual Framework: The Amino-Functionalized Pyranone as a Versatile Conjugation Handle

The strategic incorporation of an aminoethoxyethoxy spacer onto a pyranone core serves a dual purpose. Firstly, it provides a readily accessible primary amine, a versatile functional group for a wide array of bioconjugation chemistries.[5][6][7][8] Secondly, the ethoxyethoxy linker enhances aqueous solubility and provides spatial separation between the cytotoxic pyranone and the targeting moiety, which can be crucial for preserving the biological activity of both components.

The overarching goal is to create a bioconjugate that selectively recognizes and internalizes into target cells, subsequently releasing the pyranone payload to induce cytotoxicity. This process can be conceptually broken down into three key stages:

• Bioconjugation: Covalent linkage of the amino-functionalized pyranone to a targeting ligand.

• Characterization: Rigorous analytical assessment of the resulting conjugate to ensure purity, stability, and desired physicochemical properties.

• In Vitro Evaluation: Functional testing of the conjugate in cell-based assays to determine targeting efficacy, cytotoxicity, and mechanism of action.

Below is a logical workflow illustrating this conceptual framework.

Caption: A typical experimental workflow for the development of a targeted pyranone drug conjugate.

II. Bioconjugation Strategies: Covalently Linking the Pyranone Payload

The primary amine on the 2-(2-aminoethoxy)ethoxy pyranone is the key to a variety of well-established bioconjugation strategies. The choice of chemistry will depend on the nature of the targeting ligand and the desired stability of the resulting linkage.

A. Amine-Reactive Crosslinking

The most common approach for modifying proteins, such as monoclonal antibodies, is to target the primary amines of lysine residues.[5] N-Hydroxysuccinimide (NHS) esters are widely used for this purpose, reacting with amines under physiological to slightly alkaline conditions to form stable amide bonds.[5]

Protocol 1: Conjugation of Amino-Pyranone to an Antibody via NHS Ester Chemistry

This protocol outlines the steps for labeling an antibody with an amino-functionalized pyranone using a homobifunctional NHS ester crosslinker.

Materials:

• Antibody solution (in amine-free buffer, e.g., PBS, pH 7.2-8.0)

• Amino-functionalized pyranone

• NHS ester crosslinker (e.g., Disuccinimidyl suberate - DSS) dissolved in a non-aqueous solvent (e.g., DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography column, dialysis cassette)

Procedure:

• Antibody Preparation: Prepare the antibody solution at a concentration of 1-5 mg/mL in a suitable amine-free buffer.

• Crosslinker Activation: Immediately before use, dissolve the NHS ester crosslinker in DMSO to a concentration of 10-20 mM.

• Reaction Setup: Add a 10- to 20-fold molar excess of the dissolved NHS ester to the antibody solution. Incubate for 30-60 minutes at room temperature with gentle mixing.

• Pyranone Addition: Add a 5- to 10-fold molar excess of the amino-functionalized pyranone (dissolved in a minimal amount of a compatible solvent, if necessary) to the reaction mixture.

• Incubation: Allow the reaction to proceed for 1-2 hours at room temperature.

• Quenching: Add the quenching buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS esters. Incubate for 15-30 minutes.

• Purification: Remove unreacted pyranone, crosslinker, and byproducts by size-exclusion chromatography or dialysis.

Rationale: The use of an NHS ester provides a reliable method for forming a stable amide bond between the pyranone and the antibody. The molar excess of the reagents is optimized to achieve a sufficient drug-to-antibody ratio (DAR) without excessive modification that could lead to protein aggregation or loss of activity.

B. Carboxyl-Reactive Crosslinking

For targeting ligands that lack accessible amines but possess carboxyl groups (e.g., on aspartic or glutamic acid residues), carbodiimide chemistry is the method of choice.[6] 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a zero-length crosslinker that activates carboxyl groups to form a reactive intermediate that can then be coupled to the amine of the pyranone.

Protocol 2: Conjugation of Amino-Pyranone to a Carboxyl-Containing Ligand via EDC/NHS Chemistry

Materials:

• Carboxyl-containing ligand (in a suitable buffer, e.g., MES, pH 6.0)

• Amino-functionalized pyranone

• EDC (freshly prepared solution)

• N-Hydroxysuccinimide (NHS) or Sulfo-NHS

• Purification system

Procedure:

• Ligand Preparation: Dissolve the ligand in a carboxyl-friendly buffer (e.g., MES buffer, pH 6.0).

• Carboxyl Activation: Add a 10-fold molar excess of both EDC and NHS to the ligand solution. The addition of NHS improves the efficiency of the reaction and the stability of the activated intermediate.

• Incubation: Allow the activation reaction to proceed for 15-30 minutes at room temperature.

• Pyranone Addition: Add a 10- to 20-fold molar excess of the amino-functionalized pyranone to the activated ligand solution.

• Reaction: Incubate for 2 hours at room temperature.

• Purification: Purify the conjugate using an appropriate method to remove unreacted components.

Rationale: EDC/NHS chemistry provides a direct and efficient method for forming a stable amide bond between a carboxyl group and a primary amine. The use of NHS or its water-soluble analog, Sulfo-NHS, is crucial for enhancing the stability of the activated species, thereby increasing the yield of the desired conjugate.

III. Physicochemical Characterization of the Pyranone Conjugate

Thorough characterization of the purified conjugate is a critical step to ensure its quality and suitability for in vitro and subsequent in vivo studies.

Parameter	Method(s)	Purpose
Purity and Integrity	SDS-PAGE, Size-Exclusion Chromatography (SEC)	To confirm the formation of the conjugate and assess for aggregation or degradation.
Drug-to-Antibody Ratio (DAR)	UV-Vis Spectroscopy, Mass Spectrometry	To quantify the average number of pyranone molecules conjugated to each targeting ligand.
Size and Polydispersity	Dynamic Light Scattering (DLS)	To determine the hydrodynamic diameter and size distribution of the conjugate in solution.
Stability	Incubation in serum or relevant buffer followed by analysis	To assess the stability of the conjugate under physiological conditions.

IV. In Vitro Evaluation: Assessing Targeting and Cytotoxicity

The ultimate test of a targeted drug delivery system is its ability to selectively kill target cells while sparing non-target cells. A series of well-controlled in vitro assays are essential to validate the efficacy of the pyranone conjugate.

A. Cell Line Selection

The choice of cell lines is paramount. At a minimum, the experimental design should include:

• Target Cells: A cell line that overexpresses the target receptor for the chosen ligand.

• Control Cells: A cell line with low or no expression of the target receptor.

B. Binding and Internalization Assays

These assays confirm that the conjugate retains its ability to bind to the target receptor and is subsequently internalized by the cell.

Protocol 3: Flow Cytometry-Based Binding Assay

Materials:

• Target and control cells

• Pyranone conjugate

• Fluorescently labeled secondary antibody (if the primary antibody is unlabeled)

• Flow cytometer

Procedure:

• Cell Preparation: Harvest and wash the target and control cells.

• Incubation: Incubate the cells with varying concentrations of the pyranone conjugate for 1-2 hours on ice (to prevent internalization).

• Washing: Wash the cells to remove unbound conjugate.

• Staining (if necessary): If the primary antibody is not fluorescently labeled, incubate with a fluorescently labeled secondary antibody.

• Analysis: Analyze the cells by flow cytometry to quantify the mean fluorescence intensity, which is proportional to the amount of bound conjugate.

Rationale: This assay provides a quantitative measure of the conjugate's binding affinity and specificity for the target receptor.

C. Cytotoxicity Assays

Cytotoxicity assays determine the concentration of the conjugate required to kill the target cells.

Protocol 4: MTT-Based Cytotoxicity Assay

Materials:

• Target and control cells

• Pyranone conjugate, free pyranone, and unconjugated ligand

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding: Seed the target and control cells in 96-well plates and allow them to attach overnight.[1]

• Treatment: Treat the cells with a serial dilution of the pyranone conjugate, free pyranone, and unconjugated ligand for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength using a plate reader.

• IC50 Determination: Plot the percentage of cell viability versus the concentration and determine the half-maximal inhibitory concentration (IC50) value.[1]

Rationale: The MTT assay is a standard colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[1] By comparing the IC50 values of the conjugate on target and control cells, the therapeutic window and target-specific killing can be determined.

Caption: Proposed mechanism of action for a targeted pyranone drug conjugate.

V. Future Perspectives and Advanced Applications

The framework presented here provides a solid foundation for the development of targeted pyranone-based therapeutics. Future innovations in this area may include the incorporation of cleavable linkers that are sensitive to the tumor microenvironment (e.g., pH-sensitive or enzyme-labile linkers) to further enhance the specificity of drug release.[9][10][11][12][13] Moreover, the modular nature of this platform allows for the exploration of a wide range of pyranone derivatives and targeting ligands, opening up new avenues for personalized medicine.

VI. References

• Bioconjugation Techniques - McGill University. [Link]

• Pyranone Derivatives With Antitumor Activities, From the Endophytic Fungus Phoma sp. YN02-P-3 - PMC. [Link]

• Recent developments in bioconjugation: From strategies to design and clinical applications. [Link]

• Synthesis of Bioconjugation Reagents for Use in Covalent Cross-Linking of Proteins by Azide-Alkyne Cycloaddition - PMC. [Link]

• Synthesis and Bioconjugation - Radboud Repository. [Link]

• Synthesis, Antimicrobial Evaluation, DFT, and Molecular Docking Studies of Pyrano [4,3-b] Pyranone and Pyrano[2,3-b]Pyridinone Systems - PubMed. [Link]

• Pyranone Derivatives With Antitumor Activities, From the Endophytic Fungus Phoma sp. YN02-P-3 - Frontiers. [Link]

• Design of a pH-sensitive polymeric carrier for drug release and its application in cancer therapy - PubMed. [Link]

• Recent Advances in the Synthesis of 2-Pyrones - PMC - NIH. [Link]

• Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity - ScienceScholar. [Link]

• pH-Sensitive stimulus-responsive nanocarriers for targeted delivery of therapeutic agents - PMC. [Link]

• 2-Pyrone synthesis - Organic Chemistry Portal. [Link]

• Synthesis of Pyran and Pyranone Natural Products - MDPI. [Link]

• pH-Responsive carriers for oral drug delivery: challenges and opportunities of current platforms - PMC. [Link]

• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks - Semantic Scholar. [Link]

• Polypyrrole nanoparticles for tunable, pH-sensitive and sustained drug release - Nanoscale (RSC Publishing). [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyranone Derivatives With Antitumor Activities, From the Endophytic Fungus Phoma sp. YN02-P-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Pyranone Derivatives With Antitumor Activities, From the Endophytic Fungus Phoma sp. YN02-P-3 [frontiersin.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mcgill.ca [mcgill.ca]
• 7. researchgate.net [researchgate.net]
• 8. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 9. Design of a pH-sensitive polymeric carrier for drug release and its application in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pH-Sensitive stimulus-responsive nanocarriers for targeted delivery of therapeutic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pH-Responsive Controlled-Release Nanocarriers - CD Bioparticles [cd-bioparticles.net]
• 12. pH-Responsive carriers for oral drug delivery: challenges and opportunities of current platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Polypyrrole nanoparticles for tunable, pH-sensitive and sustained drug release - Nanoscale (RSC Publishing) [pubs.rsc.org]

Application Note: Precision Bioconjugation of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one to Monoclonal Antibodies

Executive Summary

The functionalization of monoclonal antibodies (mAbs) with specialized payloads is a cornerstone of modern targeted therapeutics and diagnostics. The molecule 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one features a 2H-pyran-2-one core—a structural motif recognized for its potent quorum-sensing (QS) inhibitory properties against pathogens like Pseudomonas aeruginosa[1]. By leveraging the terminal primary amine on its hydrophilic PEG-like linker (2-(2-aminoethoxy)ethoxy), this payload can be covalently conjugated to mAbs to engineer targeted anti-virulence Antibody-Drug Conjugates (ADCs) or novel diagnostic probes.

This application note provides a comprehensive, self-validating guide to conjugating this pyrone derivative to mAbs using two distinct strategic pathways: Site-Specific Enzymatic Conjugation via Microbial Transglutaminase (mTG) and Random Chemical Crosslinking via EDC/Sulfo-NHS.

Molecular Rationale & Strategic Conjugation Pathways

The selection of a bioconjugation strategy dictates the homogeneity, pharmacokinetics, and target-binding efficacy of the resulting construct. The primary amine of the pyrone payload serves as the exclusive nucleophile in both strategies.

Strategy A: Site-Specific Enzymatic Conjugation (mTG)

Microbial transglutaminase (mTG) is a highly specific ligase that catalyzes the formation of an isopeptide bond between a primary amine and the γ -carboxamide group of glutamine residues[2]. Native IgG1 antibodies possess a highly conserved glutamine at position 295 (Q295)[3]. However, Q295 is sterically shielded by the endogenous N-linked glycan at N297[4].

• Causality of Design: By utilizing PNGase F to enzymatically cleave the N297 glycan, Q295 is exposed. mTG then exclusively conjugates the pyrone amine to Q295, yielding a highly homogeneous conjugate with a precise Drug-to-Antibody Ratio (DAR) of 2.0 (one payload per heavy chain)[5][6].

Strategy B: Random Chemical Conjugation (EDC/Sulfo-NHS)

For applications where high payload density is prioritized over DAR homogeneity, classical carbodiimide crosslinking is employed[7].

• Causality of Design: EDC (a zero-length crosslinker) activates the abundant aspartate and glutamate carboxyl groups on the mAb surface to form an unstable O-acylisourea intermediate[8][9]. Because this intermediate hydrolyzes rapidly in aqueous environments, Sulfo-NHS is added simultaneously to convert it into a semi-stable, amine-reactive Sulfo-NHS ester[10]. The pyrone's primary amine then executes a nucleophilic attack on the ester, forming a stable amide bond. Since the payload lacks carboxyl groups, it cannot self-polymerize, ensuring the reaction remains unidirectional.

Experimental Workflows & Logical Relationships

Figure 1: Divergent workflows for site-specific (mTG) versus random (EDC/NHS) antibody conjugation.

Figure 2: mTG-catalyzed isopeptide bond formation between mAb Q295 and the pyrone primary amine.

Quantitative Method Comparison

Parameter	Strategy A: mTG Enzymatic Conjugation	Strategy B: EDC/Sulfo-NHS Conjugation
Target Residue on mAb	Glutamine (Q295)	Aspartate / Glutamate (Surface)
Payload Reactive Group	Primary Amine	Primary Amine
Resulting Linkage	Isopeptide Bond	Amide Bond
Expected DAR	Strictly 2.0	Variable (Typically 2.0 - 6.0)
Conjugate Homogeneity	> 95% Homogeneous	Highly Heterogeneous
Total Process Time	~36 Hours (includes deglycosylation)	~4 Hours
Risk of mAb Aggregation	Low	Moderate to High (if over-activated)

Step-by-Step Methodologies

Protocol 1: mTG-Mediated Site-Specific Conjugation

This protocol utilizes a self-validating checkpoint to ensure steric hindrance is removed prior to payload addition.

Phase 1: Deglycosylation

• Preparation: Dilute the native IgG1 mAb to 5 mg/mL in 1x PBS (pH 7.4).

• Enzymatic Cleavage: Add PNGase F at a ratio of 1 U per 10 µg of mAb. Incubate at 37°C for 16 hours.

• In-Process QC (Self-Validation): Run a small aliquot on a reducing SDS-PAGE gel. A successful deglycosylation is validated by a ~3 kDa downward mass shift of the heavy chain band.

• Purification: Remove PNGase F and cleaved glycans using a 50 kDa MWCO centrifugal filter[3], washing 3x with PBS.

Phase 2: mTG Conjugation

• Payload Preparation: Dissolve 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one in anhydrous DMSO to a concentration of 20 mM.

• Reaction Assembly: To the deglycosylated mAb (now at ~3 mg/mL), add the pyrone payload to achieve a 20-fold molar excess relative to the mAb. Ensure final DMSO concentration does not exceed 10% v/v to prevent mAb denaturation.

• Enzyme Addition: Add recombinant mTG (e.g., 3 U per mg of antibody)[3].

• Incubation: Incubate the mixture at 37°C for 16–24 hours with gentle agitation[3].

• Purification: Remove the mTG enzyme and unreacted payload via Size Exclusion Chromatography (SEC) or a 50 kDa MWCO filter[2][3].

Protocol 2: EDC/Sulfo-NHS Random Conjugation

This protocol utilizes buffer switching to isolate the activation phase from the conjugation phase, preventing cross-reactivity.

Phase 1: Carboxyl Activation

• Buffer Exchange: Buffer exchange the mAb into MES buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Causality: MES is utilized because it lacks primary amines and carboxylates, guaranteeing the buffer will not quench the EDC/NHS activation[9][10].

• Activation: Add a 10-fold molar excess of EDC and a 20-fold molar excess of Sulfo-NHS to the mAb solution[8].

• Incubation: React for 15 minutes at room temperature. Causality: Prolonged exposure to EDC leads to chemical over-exposure and potential mAb precipitation[8].

• Quenching/Desalting: Immediately add 2-mercaptoethanol (to 20 mM) to quench unreacted EDC[9], or rapidly desalt the activated mAb into PBS (pH 7.4) using a Zeba spin column.

Phase 2: Payload Conjugation

• Payload Addition: Immediately add a 10-to-20-fold molar excess of the pyrone payload to the activated mAb in PBS (pH 7.4). Causality: The pH is raised to 7.4 because primary amines are more nucleophilic (deprotonated) at slightly basic pH, maximizing the reaction with the Sulfo-NHS esters[9].

• Incubation: React for 2 hours at room temperature.

• Quenching: Quench any remaining active esters by adding Tris-HCl (pH 7.5) to a final concentration of 50 mM for 15 minutes[9].

• Purification: Remove excess payload and quenching buffer via a 30 kDa MWCO centrifugal filter or dialysis.

Analytical Validation & Quality Control

To ensure the integrity of the generated conjugates, the following analytical validations must be performed:

• Hydrophobic Interaction Chromatography (HIC): Utilized to determine the Drug-to-Antibody Ratio (DAR). The mTG conjugate will elute as a single dominant peak corresponding to DAR 2.0, whereas the EDC/NHS conjugate will display a Poisson distribution of peaks (DAR 1 through 6)[3][5][6].

• Size Exclusion Chromatography (SEC): Confirms the absence of high-molecular-weight aggregates, which can occur if EDC over-activates the mAb, leading to intermolecular crosslinking.

References

• Design, synthesis and biological evaluation of 4-(alkyloxy)-6-methyl-2H-pyran-2-one derivatives as quorum sensing inhibitors. PubMed.[Link]

• Site Selective Antibody-Oligonucleotide Conjugation via Microbial Transglutaminase. MDPI.[Link]

• Site-Specific Antibody–Drug Conjugation Using Microbial Transglutaminase. Springer Nature.[Link]

• Microbial transglutaminase (MTG) enables efficient and site-specific conjugation to native antibodies. Zedira.[Link]

• Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics. PMC.[Link]

Sources

• 1. Design, synthesis and biological evaluation of 4-(alkyloxy)-6-methyl-2H-pyran-2-one derivatives as quorum sensing inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Microbial transglutaminase (MTG) enables efficient and site-specific conjugation to native ... - Blog - Zedira GmbH [zedira.com]
• 5. Site-Specific Antibody–Drug Conjugation Using Microbial Transglutaminase | Springer Nature Experiments [experiments.springernature.com]
• 6. Site-Specific Antibody-Drug Conjugation Using Microbial Transglutaminase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

Welcome to the Technical Support Center. As application scientists, we frequently encounter formulation and solubility challenges with bifunctional small molecules. The compound 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one presents a classic dichotomy: it features a lipophilic pyran-2-one core—a privileged but poorly hydrated structural scaffold—paired with a hydrophilic, ionizable PEG2-amine linker.

When users experience low aqueous solubility with this compound, the root cause is typically a mismatch between the molecule's physicochemical state (ionization, lattice energy) and the properties of the chosen aqueous media. This guide is designed to help you systematically diagnose and resolve these formulation issues.

Part 1: Diagnostic Workflow

Before adjusting your protocols, use the decision tree below to identify the most likely cause of precipitation based on your current experimental setup.

Diagnostic decision tree for troubleshooting amine-PEG-pyrone aqueous solubility.

Part 2: Frequently Asked Questions & Troubleshooting Guides

Q1: Why does my compound precipitate when I try to dissolve it directly in neutral or basic aqueous buffers?

Causality & Mechanism: The solubility of this compound is highly pH-dependent due to the primary aliphatic amine on the PEG2 linker. At pH levels near or above its pKa (typically ~9.0 for primary amines), the amine exists predominantly in its uncharged, free-base form. In this state, the lipophilic nature of the 2H-pyran-2-one core dominates the molecule's physicochemical profile, leading to poor hydration and subsequent precipitation 1.

Solution: Lower the pH of your aqueous media. By adjusting the pH to between 4.0 and 6.0, you protonate the amine, forming an ammonium salt. This introduces a localized positive charge that significantly increases the molecule's polarity and thermodynamic solubility in water 2.

Q2: I need a highly concentrated stock solution (e.g., 50 mM) for bioconjugation, but it won't dissolve in water. What is the standard practice?

Causality & Mechanism: While the PEG2-amine linker provides some hydrophilicity, the solid-state lattice energy of pyrone derivatives often prevents rapid dissolution at high concentrations in purely aqueous media. Water alone cannot easily disrupt the intermolecular stacking of the planar pyrone rings.

Solution: Utilize a co-solvent strategy. Dissolve the dry powder in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) first. These solvents efficiently disrupt the crystal lattice. Once fully dissolved, dilute this stock into your aqueous working buffer. Ensure the final organic solvent concentration remains below 5% to prevent downstream assay interference or toxicity 3.

Q3: My compound is dissolved in a DMSO stock, but it crashes out (turns cloudy) the moment I dilute it into 1X PBS (pH 7.4). How do I prevent this?

Causality & Mechanism: This phenomenon is known as "solvent shock," exacerbated by a "salting-out" effect. The high ionic strength of PBS (137 mM NaCl) reduces the hydration shell around the hydrophobic pyrone core. When transitioning from DMSO to a high-salt aqueous environment, the hydrophobic effect forces the pyrone molecules to aggregate and precipitate out of solution 4.

Solution: Use a solubility enhancer such as Hydroxypropyl-β-cyclodextrin (HP-β-CD). Cyclodextrins form inclusion complexes by encapsulating the lipophilic pyran-2-one ring within their hydrophobic cavity, while their hydrophilic exterior maintains aqueous solubility and prevents aggregation upon dilution 3. Alternatively, use a lower ionic strength buffer (e.g., 10 mM HEPES).

Part 3: Quantitative Data & Strategy Summary

The table below summarizes the physicochemical strategies available to enhance the solubility of amine-functionalized pyrone derivatives.

Troubleshooting Strategy	Physicochemical Mechanism	Recommended Reagents / Conditions	Expected Outcome
pH Modification (Acidification)	Protonation of the primary amine to form a highly soluble ammonium salt.	0.1 M HCl, Citrate buffer (pH 4.0 - 6.0)	Resolves free-base precipitation; typically yields a >10-fold solubility increase.
Co-Solvent Addition	Disruption of solid-state lattice energy; enhanced initial solvation.	100% DMSO or DMF for stock; <5% final concentration in assay.	Enables the generation of >50 mM stock solutions.
Cyclodextrin Complexation	Steric encapsulation of the lipophilic pyran-2-one core.	5-10% (w/v) HP-β-CD dissolved in the target aqueous buffer.	Prevents solvent shock and salting-out upon aqueous dilution.

Part 4: Validated Experimental Protocols

Protocol A: Preparation of a 50 mM Stock Solution via Co-Solvent Method

This protocol establishes a self-validating baseline. If the compound does not dissolve in step 3, the issue is likely chemical degradation or impurities rather than inherent solubility limits.

• Weighing: Accurately weigh the appropriate mass of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one into a sterile, amber microcentrifuge tube (pyrone rings can exhibit mild light sensitivity).

• Solvent Addition: Add 100% anhydrous Dimethyl Sulfoxide (DMSO) to achieve a target concentration of 50 mM. (Note: Do not use hydrated DMSO, as water content >1% will drastically reduce initial solubility).

• Agitation: Vortex vigorously for 30-60 seconds. If microscopic particulate matter remains, sonicate the tube in a water bath at room temperature (20-25°C) for 5 minutes.

• Storage: Aliquot the clear stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Protocol B: Step-Wise Aqueous Dilution with Cyclodextrin Complexation

Use this protocol when physiological pH (7.4) is mandatory for your downstream biological assays.

• Buffer Preparation: Prepare your target aqueous buffer (e.g., 1X PBS or 50 mM HEPES, pH 7.4).

• Excipient Addition: Dissolve 5% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) directly into the buffer. Stir until the solution is completely clear.

• Temperature Equilibration: Warm both the 50 mM DMSO stock solution (from Protocol A) and the cyclodextrin-supplemented buffer to room temperature.

• Step-Wise Dilution: Place the aqueous buffer on a vortex mixer at medium speed. Slowly add the required volume of the DMSO stock dropwise into the center of the vortex. Causality: Dropwise addition prevents localized high concentrations of the hydrophobic compound, preventing rapid nucleation and precipitation.

• Verification: Visually inspect the solution against a dark background to ensure no cloudiness (colloidal precipitation) has occurred. The final DMSO concentration must not exceed 5% (v/v).

References

• BenchChem. "An In-depth Technical Guide to 3-hydroxy-2H-pyran-2-one." BenchChem Technical Resources. 1

• Longdom Publishing. "Brief Overview of Various Approaches to Enhance Drug Solubility." Journal of Developing Drugs. 2

• American Pharmaceutical Review. "Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies." American Pharmaceutical Review. 3

• BenchChem. "Overcoming Solubility Issues with N-benzhydryloxan-4-amine." BenchChem Technical Resources. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. longdom.org [longdom.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing HPLC Purification of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

Welcome to the technical support center for the HPLC purification of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this unique molecule. By understanding the interplay of its structural features—a polar ether chain, a basic primary amine, and a hydrolytically sensitive lactone ring—we can develop a robust and efficient purification strategy.

Understanding the Molecule: Key Physicochemical Properties

The structure of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one presents a combination of functionalities that directly influence its chromatographic behavior. The presence of a primary amine makes the molecule basic and susceptible to pH changes, while the ether linkages contribute to its polarity.[1][2] The pyran-2-one core, a lactone, can be prone to hydrolysis under certain pH conditions.[3] A successful purification strategy will need to balance these properties to achieve good peak shape, resolution, and recovery.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the HPLC purification of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one.

Q1: I'm observing significant peak tailing for my compound. What's causing this and how can I fix it?

A1: Peak tailing is a common issue when analyzing basic compounds like yours on silica-based reversed-phase columns.[4][5] The primary cause is the interaction between the protonated amine group of your molecule and acidic silanol groups on the silica surface of the stationary phase.[6][7] This secondary interaction leads to a portion of the analyte being more strongly retained, resulting in a "tailing" peak shape.

Here’s a systematic approach to mitigate this:

• Mobile Phase pH Adjustment: The most effective way to reduce silanol interactions is to control the ionization of both your compound and the stationary phase by adjusting the mobile phase pH.[1][4][8]

  • Low pH (pH 2.5-3.5): At a low pH, the silanol groups on the silica surface are protonated and thus neutralized, minimizing their ability to interact with your protonated amine.[4][6] This is often the most effective strategy for improving peak shape for basic compounds. A buffer such as 10-20 mM phosphate or formate is recommended to maintain a stable pH.[6]

  • High pH (pH > 8): While less common for standard silica columns, using a high pH can deprotonate the amine on your molecule, making it neutral and less likely to interact with the now-ionized silanols. However, this requires a pH-stable column (e.g., hybrid or polymer-based) as traditional silica can dissolve at high pH.[9]

• Use of a "Base-Deactivated" Column: Modern HPLC columns are often "end-capped" or "base-deactivated" to minimize the number of accessible silanol groups.[5][7] If you are using an older "type A" silica column, switching to a high-purity, base-deactivated C18 or C8 column can significantly improve peak shape.[4][7]

• Mobile Phase Additives (Competing Base): Adding a small concentration (e.g., 5 mM) of a competing base like triethylamine (TEA) to the mobile phase can help.[6] The TEA will preferentially interact with the active silanol sites, effectively "shielding" them from your analyte. However, this approach can sometimes lead to shorter column lifetimes.[6]

Q2: My compound is eluting very early, close to the solvent front, and I have poor resolution from impurities. How can I increase its retention?

A2: The polar nature of the ethoxy chain in your molecule can lead to low retention on traditional reversed-phase columns like C18, especially with highly aqueous mobile phases.[10] Here are several strategies to increase retention:

• Decrease Mobile Phase Polarity: The most straightforward approach is to decrease the strength of the organic modifier (e.g., acetonitrile or methanol) in your mobile phase.[11] A slower gradient or a lower starting percentage of the organic solvent will increase the interaction of your compound with the nonpolar stationary phase.

• Consider a Different Stationary Phase:

  • Polar-Embedded Columns: These columns have a polar group (e.g., amide or carbamate) embedded within the alkyl chain of the stationary phase.[12] This allows for better interaction with polar analytes and can provide alternative selectivity compared to standard C18 columns.[12]

  • Phenyl-Hexyl Columns: The phenyl ring in these stationary phases can provide different selectivity through pi-pi interactions, which may be beneficial for retaining your pyranone ring structure.

• Ion-Pairing Chromatography: For highly polar and ionizable compounds, adding an ion-pairing reagent to the mobile phase can significantly increase retention. For your basic amine, an alkyl sulfonate like sodium 1-octanesulfonate would be a suitable choice. The ion-pairing reagent forms a neutral complex with your protonated analyte, increasing its hydrophobicity and retention on the reversed-phase column.

Q3: I'm concerned about the stability of the lactone ring in my compound during purification. What conditions should I avoid?

A3: Lactones are susceptible to hydrolysis, especially under alkaline conditions, which opens the ring to form a hydroxy acid.[3] This can lead to the appearance of a second peak in your chromatogram and a loss of your desired product.

• Maintain a Neutral to Acidic pH: To preserve the lactone, it is crucial to maintain the mobile phase pH in the neutral to acidic range (ideally below pH 7).[3] The low pH conditions recommended for improving peak shape (pH 2.5-3.5) are also beneficial for maintaining lactone stability.

• Control Temperature: Elevated temperatures can accelerate hydrolysis. Whenever possible, perform the purification at room temperature or even with cooling if the compound is particularly sensitive.

• Minimize Time in Solution: Prepare your samples fresh and analyze them promptly. If you are collecting fractions, it may be beneficial to neutralize them if an acidic mobile phase was used, depending on the downstream application.

Frequently Asked Questions (FAQs)

Q: What is a good starting point for HPLC method development for this compound?

A: A good starting point would be a reversed-phase separation on a modern, base-deactivated C18 column. Here is a recommended set of initial conditions:

Parameter	Recommended Starting Condition
Column	C18, 5 µm, 4.6 x 150 mm (or similar dimensions)
Mobile Phase A	0.1% Formic Acid or Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Formic Acid or Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient	5% to 95% B over 15-20 minutes
Flow Rate	1.0 mL/min
Detection	UV, monitor at a wavelength where the pyranone ring absorbs (e.g., 254 nm or a wavelength determined by a UV scan)
Column Temperature	Ambient (e.g., 25 °C)

This starting point utilizes a low pH to ensure good peak shape for the amine and maintain the stability of the lactone. The gradient will help to elute the compound and any impurities with varying polarities.

Q: Should I use Acetonitrile or Methanol as the organic modifier?

A: Both are common choices in reversed-phase HPLC. Acetonitrile generally has a lower viscosity and can provide sharper peaks and different selectivity compared to methanol.[13] It is often a good first choice. However, if you are struggling to achieve the desired resolution, trying a run with methanol is a valuable step in method development as the change in solvent can alter the elution order of your compound and its impurities.

Q: My sample is in a complex matrix (e.g., reaction mixture, biological fluid). Do I need to perform a sample cleanup before HPLC?

A: Yes, a sample cleanup step is highly recommended. Injecting complex mixtures directly onto an HPLC column can lead to column fouling, high backpressure, and poor data quality.[5] Solid-Phase Extraction (SPE) is an excellent technique for this.[14][15][16]

• For your compound, a mixed-mode SPE cartridge (containing both reversed-phase and ion-exchange functionalities) could be ideal.

• Alternatively, a stepwise approach using a reversed-phase cartridge (like C18) to remove non-polar impurities, followed by a cation-exchange cartridge to capture your basic compound and wash away neutral and acidic impurities, can provide a very clean sample.

Visualizing the Optimization Workflow

A systematic approach is key to efficient method development. The following diagram outlines a logical workflow for optimizing the purification of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one.

Caption: A workflow for systematic HPLC method development.

Decision Tree for Troubleshooting Peak Tailing

When faced with peak tailing, this decision tree can help you quickly identify and solve the root cause.

Sources

• 1. akjournals.com [akjournals.com]
• 2. veeprho.com [veeprho.com]
• 3. High-performance liquid chromatographic technique for the simultaneous determination of lactone and hydroxy acid forms of camptothecin and SN-38 in tissue culture media and cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 5. chromtech.com [chromtech.com]
• 6. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 7. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 8. pharmaguru.co [pharmaguru.co]
• 9. thaiscience.info [thaiscience.info]
• 10. waters.com [waters.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. hplc.eu [hplc.eu]
• 13. researchgate.net [researchgate.net]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Handling &amp; Storage of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

Welcome to the Technical Support Center. As drug development professionals and researchers, you are likely utilizing 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one as a critical building block, linker, or bioconjugation intermediate. While the α -pyrone ring is a highly valuable structural motif in medicinal chemistry[1], this specific molecule presents a unique storage challenge due to its dual-nature reactivity.

This guide provides field-proven insights, mechanistic explanations, and self-validating protocols to ensure the long-term stability of your compound.

Chemical Diagnostics: The Causality of Degradation

To prevent degradation, we must first understand the chemical causality behind it. This molecule contains two functional groups that are mutually incompatible when stored improperly:

• The Electrophile: The α -pyrone ring is a six-membered unsaturated lactone. The C2 carbonyl carbon is highly electrophilic.

• The Nucleophile: The terminal end of the PEG-like linker features a primary amine, which is an unhindered, strong nucleophile.

When stored as a free base, the primary amine of one molecule will inevitably attack the lactone carbonyl of an adjacent molecule. This intermolecular aminolysis results in the irreversible formation of a ring-opened amide and an alcohol[2]. Over time, this self-condensation cascades, turning your pure monomeric powder into a complex mixture of inactive dimers, oligomers, and polymers.

Figure 1: Intermolecular aminolysis pathway of the free base leading to oligomerization.

Mechanistic Troubleshooting (FAQs)

Q1: Why did my compound turn into a viscous gel after a few days on the bench? A: You are observing macroscopic evidence of polymerization. Because the molecule contains both a nucleophile (amine) and an electrophile (lactone), leaving it at room temperature as a free base allows rapid intermolecular aminolysis. To prevent this, primary amines prone to self-condensation must be stored as protonated salts[3].

Q2: What is the absolute best way to store this compound for >6 months? A: The compound must be converted to a salt (e.g., Hydrochloride or Trifluoroacetate). Protonating the amine sequesters its lone pair, completely eliminating its nucleophilicity and shutting down the self-condensation pathway[3]. Once converted to a salt, it should be lyophilized to a dry powder and stored at -80°C under an inert atmosphere (Argon or Nitrogen) to prevent ambient moisture from hydrolyzing the lactone over time.

Q3: Can I store it as a pre-dissolved stock solution in DMSO at -20°C? A: We strongly advise against long-term storage in DMSO. DMSO is highly hygroscopic. Even if stored as a salt, the gradual introduction of water into the DMSO stock will lead to acid-catalyzed or spontaneous hydrolysis of the α -pyrone ring over a few months. Always store the compound as a dry, lyophilized powder and reconstitute only the amount needed for immediate use.

Q4: How should I reconstitute the compound for my biological assays without triggering degradation? A: Reconstitute the salt in a weakly acidic to neutral buffer (pH 5.0 - 6.5) or anhydrous DMSO immediately before use. Do not expose the compound to basic buffers (pH > 7.5) until the exact moment you are ready to initiate your assay or conjugation reaction. Introducing a base will deprotonate the amine, instantly reactivating its nucleophilicity and restarting the degradation cascade.

Storage Stability Data

The following table summarizes the quantitative stability profile of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one under various conditions, allowing you to compare the efficacy of different storage strategies.

Storage Form	Atmosphere	Temp (°C)	Solvent State	Estimated Shelf-Life	Primary Degradation Mechanism
Free Base	Air	25°C	Neat Oil/Solid	< 24 Hours	Rapid Intermolecular Aminolysis
Free Base	Argon	-20°C	Neat Oil/Solid	1-2 Weeks	Slow Intermolecular Aminolysis
HCl Salt	Air	25°C	Dry Powder	1-2 Months	Lactone Hydrolysis (Moisture)
HCl Salt	Argon	-20°C	DMSO Stock	3-6 Months	Trace Hydrolysis / Solvolysis
HCl Salt	Argon	-80°C	Lyophilized	> 24 Months	None Detected

Field-Proven Methodologies

To ensure a self-validating workflow, follow this step-by-step protocol for converting and storing your compound.

Protocol: Conversion to HCl Salt and Lyophilization

Objective: Sequester the nucleophilic amine to protect the electrophilic lactone.

• Dissolution: Dissolve the free base compound in anhydrous dichloromethane (DCM) or diethyl ether under an argon atmosphere.

• Protonation: Slowly add 1.05 equivalents of anhydrous HCl in dioxane (4M) dropwise while stirring at 0°C. Causality Note: The slight excess ensures complete protonation of the primary amine without providing enough excess acid to trigger acid-catalyzed hydrolysis of the lactone.

• Precipitation: Stir for 15 minutes. The HCl salt will precipitate out of the non-polar solvent as a white solid.

• Filtration & Washing: Filter the precipitate under a stream of argon and wash twice with cold, anhydrous diethyl ether to remove unreacted starting material and excess acid.

• Lyophilization: Redissolve the solid in LC-MS grade water/acetonitrile (80:20 v/v) and flash-freeze using liquid nitrogen. Lyophilize for 24-48 hours until a completely dry, fluffy powder is obtained.

• Storage: Backfill the lyophilization vial with argon, seal tightly with a PTFE-lined cap, and store at -80°C.

Self-Validation Check: Before committing your entire batch to storage, analyze a small aliquot of the lyophilized powder via LC-MS. The presence of a single sharp peak at the expected [M+H]+ mass, with a complete absence of higher molecular weight peaks (e.g., [2M+H−18]+ ), confirms that no self-condensation occurred during the salt conversion process.

Figure 2: Optimal workflow for processing and storing amine-bearing alpha-pyrones.

References

• Source: mdpi.
• Source: wikipedia.
• Title: Deprotonation of highly basic tertiary amine in the presence of an ester functional group?

Sources

• 1. mdpi.com [mdpi.com]
• 2. Lactone - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Purification Challenges for PEGylated Pyran-2-One Derivatives

Welcome to the technical support center dedicated to addressing the unique purification challenges associated with PEGylated pyran-2-one derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of isolating and purifying these novel conjugates. Here, we combine fundamental principles with field-proven insights to provide you with robust troubleshooting strategies and detailed experimental protocols.

Introduction: The Purification Conundrum

The conjugation of polyethylene glycol (PEG) to pyran-2-one derivatives offers significant therapeutic potential by improving pharmacokinetic profiles. However, this very modification introduces considerable hurdles in downstream processing. The inherent heterogeneity of the PEGylation reaction, coupled with the physicochemical properties of both the PEG polymer and the pyran-2-one core, creates a complex mixture of products and impurities. This guide will equip you with the knowledge to dissect these challenges and implement effective purification strategies.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions that arise when purifying PEGylated pyran-2-one derivatives.

Q1: What are the primary sources of heterogeneity in a PEGylation reaction mixture?

A1: The primary sources of heterogeneity stem from the PEGylation process itself, which can result in a complex mixture containing:

• Unreacted Pyran-2-one: The starting small molecule that did not undergo PEGylation.

• Excess PEG Reagent: Unreacted activated PEG that remains in the reaction mixture.

• Multi-PEGylated Species: Pyran-2-one derivatives with varying numbers of attached PEG molecules (e.g., mono-, di-, or multi-PEGylated species), if the pyran-2-one has multiple reactive sites.[1]

• Positional Isomers: If the pyran-2-one derivative has multiple potential sites for PEGylation, a mixture of isomers with the PEG chain attached at different positions can be formed.[][3]

• Aggregation: PEGylated molecules can sometimes aggregate, forming high-molecular-weight species that are challenging to purify.[1]

Q2: How does the length of the PEG chain influence the choice of purification method?

A2: The molecular weight of the PEG chain is a critical factor in determining the most effective purification strategy.[1]

• Larger PEG Chains (>20 kDa): These create a substantial difference in the hydrodynamic radius between the PEGylated conjugate and the unreacted pyran-2-one. This significant size difference makes Size Exclusion Chromatography (SEC) a highly effective separation technique.[1][]

• Smaller PEG Chains (<20 kDa): The size difference is less pronounced, which can make SEC less effective for separating mono-PEGylated species from the native molecule. In such cases, techniques that rely on differences in hydrophobicity or charge, such as Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) or Ion Exchange Chromatography (IEX), may be more suitable.[][3][5]

Q3: Why is it challenging to separate positional isomers of PEGylated pyran-2-one derivatives?

A3: Positional isomers, where the PEG chain is attached to different sites on the pyran-2-one core, often exhibit very similar physicochemical properties.[][5] The neutral and hydrophilic nature of the PEG chain can mask the subtle differences in charge and hydrophobicity between the isomers, making their separation by conventional chromatographic methods difficult.[5] High-resolution techniques like RP-HPLC are often required to achieve separation.[][3]

Troubleshooting Guide: Common Purification Issues and Solutions

This section provides a question-and-answer formatted guide to troubleshoot specific problems you may encounter during the purification of PEGylated pyran-2-one derivatives.

Issue 1: Poor Separation Between PEGylated Product and Unreacted PEG

Q: My chromatogram shows overlapping peaks for my PEGylated pyran-2-one and the excess unreacted PEG reagent. How can I improve this separation?

A: This is a common challenge, especially when using SEC. The broad molecular weight distribution of some PEG reagents can lead to co-elution.

• Causality: The hydrodynamic volume of the unreacted PEG may be similar to that of your PEGylated product, particularly with smaller pyran-2-one cores and larger, polydisperse PEG chains.

• Solutions & Rationale:

  • Optimize SEC Conditions:

    • Select the Right Column: Choose a column with a fractionation range appropriate for the size difference between your product and the excess PEG. A column with a shallower separation slope in the relevant molecular weight range will provide better resolution.

    • Decrease Flow Rate: Reducing the flow rate can increase the interaction time with the stationary phase, often leading to improved resolution.

  • Switch to an Orthogonal Method:

    • Reversed-Phase HPLC (RP-HPLC): This technique separates based on hydrophobicity. Since the pyran-2-one core is typically more hydrophobic than the PEG chain, RP-HPLC can provide excellent separation. The PEGylated product will have a different retention time compared to the free PEG.[][3]

    • Tangential Flow Filtration (TFF): If there is a significant size difference, TFF can be an efficient method for removing the smaller, unreacted PEG.[6][7] This is particularly useful for initial bulk purification.

Issue 2: Low Yield of the Purified PEGylated Product

Q: After purification, the final yield of my PEGylated pyran-2-one is significantly lower than expected. What could be causing this loss of product?

A: Low yield can be attributed to several factors, from the reaction conditions to the purification process itself.

• Causality: Product loss can occur due to incomplete reaction, degradation, or non-specific adsorption to purification media.

• Solutions & Rationale:

  • Optimize the PEGylation Reaction:

    • Molar Ratio: Ensure you are using an optimal molar excess of the PEG reagent. A common starting point is a 5- to 50-fold molar excess.[8] Conduct small-scale experiments to determine the ideal ratio for your specific pyran-2-one derivative.[8]

    • Reaction pH: The pH of the reaction buffer is critical for the reactivity of both the PEG reagent and the target functional groups on the pyran-2-one. For example, NHS-ester reactions with primary amines are generally more efficient at a pH of 7.0-8.5.[8]

    • Reagent Quality: Use fresh, high-quality PEG reagents, as they can hydrolyze or degrade if not stored properly.[8]

  • Minimize Adsorption During Purification:

    • Column Passivation: Before injecting your sample, especially in RP-HPLC, consider passivating the column by injecting a blank or a sacrificial protein solution to block active sites.

    • Mobile Phase Modifiers: For RP-HPLC, the addition of trifluoroacetic acid (TFA) to the mobile phase is common, but it can sometimes lead to irreversible adsorption. Experiment with other ion-pairing agents like formic acid.

  • Consider a Different Purification Technique:

    • Hydrophobic Interaction Chromatography (HIC): HIC is a less denaturing alternative to RP-HPLC and can be effective for separating PEGylated species.[] However, it may offer lower resolution.[]

Issue 3: Presence of Multiple PEGylated Species (e.g., mono-, di-, multi-PEGylated)

Q: My analysis shows the presence of not only the desired mono-PEGylated product but also di- and tri-PEGylated species. How can I isolate the mono-PEGylated form?

A: The presence of multiple PEGylated species is a common outcome when the pyran-2-one derivative has more than one reactive site.

• Causality: The stoichiometry of the PEGylation reaction and the reactivity of the different sites on the pyran-2-one determine the distribution of PEGylated products.

• Solutions & Rationale:

  • Control the Degree of PEGylation:

    • Adjust Molar Ratio: A lower PEG-to-pyran-2-one molar ratio will favor the formation of mono-PEGylated species.[9]

    • Reaction Time: Shorter reaction times can also limit the extent of PEGylation.[9]

  • Employ High-Resolution Purification Techniques:

    • Ion Exchange Chromatography (IEX): The attachment of each PEG chain can shield the surface charges of the pyran-2-one derivative to a different extent.[][5] This difference in charge can be exploited for separation using IEX.[][5] Optimizing the pH of the mobile phase is crucial to maximize the charge differences between the species.[10][11]

    • Reversed-Phase HPLC (RP-HPLC): RP-HPLC can often resolve species with different degrees of PEGylation due to changes in overall hydrophobicity.[10][12]

Issue 4: Product Aggregation During or After Purification

Q: I am observing the formation of high molecular weight aggregates in my purified PEGylated pyran-2-one sample. What is causing this and how can I prevent it?

A: Aggregation can be a significant issue, impacting both the purity and the biological activity of your final product.

• Causality: The PEGylation process itself can sometimes induce conformational changes that expose hydrophobic patches, leading to aggregation. The purification conditions, such as high concentrations or suboptimal buffer compositions, can also promote aggregation.

• Solutions & Rationale:

  • Optimize PEGylation Reaction Conditions:

    • Lower Protein/Molecule Concentration: High concentrations can increase the likelihood of intermolecular interactions and aggregation.[9]

    • Screen Buffer Conditions: Experiment with different buffer systems, pH values, and ionic strengths to find conditions that maintain the stability of your pyran-2-one derivative.[9]

  • Refine Purification Strategy:

    • Use Size Exclusion Chromatography (SEC): SEC is not only a purification method but also an excellent tool for removing aggregates.

    • Incorporate Additives: Consider including stabilizing excipients, such as arginine or non-ionic surfactants, in your purification buffers and final formulation to prevent aggregation.

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for key purification techniques.

Protocol 1: Size Exclusion Chromatography (SEC) for Bulk Purification

This protocol is ideal for the initial removal of unreacted pyran-2-one and smaller impurities.

• System: HPLC or FPLC system with a UV detector.

• Column: Select a SEC column with a molecular weight fractionation range suitable for your PEGylated product (e.g., Superdex 200 Increase or similar).

• Mobile Phase: Phosphate-buffered saline (PBS), pH 7.4, or another buffer that ensures the stability of your molecule.

• Sample Preparation:

  • Concentrate the reaction mixture if necessary.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• Chromatographic Run:

  • Equilibrate the column with at least two column volumes of the mobile phase.

  • Inject the sample. The injection volume should not exceed 2-5% of the total column volume to maintain good resolution.

  • Run the chromatography at a constant flow rate.

  • Monitor the elution profile at 280 nm (if the pyran-2-one has aromatic residues) or another appropriate wavelength.

  • Collect fractions corresponding to the PEGylated product peak.

• Data Analysis: The PEGylated product, having a larger hydrodynamic radius, will elute earlier than the unreacted pyran-2-one.[]

Protocol 2: Reversed-Phase HPLC (RP-HPLC) for High-Resolution Separation

This protocol is well-suited for separating positional isomers and species with different degrees of PEGylation.[3][12]

• System: HPLC system with a UV detector.

• Column: A C4 or C18 column with a 300 Å pore size is often a good starting point.[12][13]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Column Temperature: 45 °C can often improve peak shape.[12][13]

• Sample Preparation:

  • Dilute the sample in Mobile Phase A.

  • Filter through a 0.22 µm syringe filter.

• Chromatographic Run:

  • Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B).

  • Inject the sample.

  • Run a linear gradient from low to high percentage of Mobile Phase B. A shallow gradient (e.g., 1-2% B per minute) is recommended for better resolution.[10][12]

  • Monitor the elution at an appropriate wavelength.

  • Collect fractions of interest.

• Data Analysis: The retention time will depend on the overall hydrophobicity. Typically, less PEGylated and more hydrophobic species will be retained longer.

Protocol 3: Tangential Flow Filtration (TFF) for Concentration and Buffer Exchange

TFF is a rapid and efficient method for concentrating the purified product and exchanging it into the final formulation buffer.[6][7][14]

• System: A lab-scale TFF system with a suitable membrane cassette.

• Membrane: Choose a membrane with a molecular weight cut-off (MWCO) that is at least 3-5 times smaller than the molecular weight of your PEGylated product to ensure high retention.

• Process:

  • Concentration: Recirculate the sample through the TFF system, allowing the smaller buffer molecules and any remaining small impurities to pass through the membrane (permeate), while the larger PEGylated product is retained (retentate).

  • Diafiltration (Buffer Exchange): Once the desired concentration is reached, add the new formulation buffer to the retentate at the same rate as the permeate is being removed. This effectively washes out the old buffer and replaces it with the new one.

• Benefits: TFF is a gentle process that minimizes shear stress on the molecule and is readily scalable.[14][15]

Visualization of Purification Workflow

The following diagram illustrates a typical purification workflow for PEGylated pyran-2-one derivatives.

Caption: A typical multi-step purification workflow for PEGylated pyran-2-one derivatives.

Data Presentation: Comparative Analysis of Purification Techniques

Technique	Principle	Primary Application	Resolution	Throughput	Scalability
Size Exclusion Chromatography (SEC)	Separation by hydrodynamic radius	Removal of unreacted starting materials and aggregates	Low to Medium	Medium	High
Reversed-Phase HPLC (RP-HPLC)	Separation by hydrophobicity	Separation of positional isomers and multi-PEGylated species	High	Low	Low to Medium
Ion Exchange Chromatography (IEX)	Separation by net surface charge	Separation of species with different degrees of PEGylation	Medium to High	Medium	High
Tangential Flow Filtration (TFF)	Separation by molecular size	Concentration, buffer exchange, and removal of small impurities	N/A (for separation of species)	High	High

Concluding Remarks

The purification of PEGylated pyran-2-one derivatives is a multifaceted challenge that requires a systematic and often multi-modal approach. By understanding the underlying principles of the separation techniques and anticipating the common pitfalls, researchers can develop robust and efficient purification strategies. This guide serves as a starting point, and it is crucial to tailor the specific methods and parameters to the unique properties of your PEGylated pyran-2-one derivative.

References

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• Tabti, S., et al. (2024). Spectral, crystal structure of novel Pyran-2-one Zwitterion Schiff derivative. Journal of Molecular Structure, 1307, 137976. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one and Standard PEG2-amine Linkers in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced bioconjugation and drug delivery, the choice of a chemical linker is a critical determinant of the final conjugate's performance, influencing its stability, solubility, and in vivo efficacy. This guide provides an in-depth, objective comparison of a novel pyran-based linker, 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one, against the widely utilized standard PEG2-amine linkers. By examining their chemical properties, reactivity, and the characteristics of their resulting bioconjugates, this guide aims to equip researchers with the necessary insights to make informed decisions for their specific applications.

Introduction to the Linkers

4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is a heterobifunctional linker featuring a primary amine for conjugation and a pyran-2-one core. The pyranone moiety, a six-membered lactone, is a structural motif found in various natural products and biologically active compounds, suggesting potential biocompatibility.[1][2] The ether chain enhances its hydrophilic character.

Standard PEG2-amine linkers , such as Amino-PEG2-amine, are well-established tools in bioconjugation.[3] They consist of a short diethylene glycol (PEG2) spacer flanked by one or two primary amine groups. These linkers are renowned for their ability to improve the solubility and pharmacokinetic properties of bioconjugates.[4][5]

Chemical Structure and Physicochemical Properties

A fundamental comparison begins with the distinct chemical architectures of these two linkers.

Feature	4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one	Standard PEG2-amine Linker
Core Structure	Pyran-2-one ring	Linear diethylene glycol
Reactive Group(s)	Primary amine	Primary amine(s)
Key Structural Feature	Heterocyclic pyranone core	Flexible ether chain
Hydrophilicity	The ether chain imparts hydrophilicity, though the pyranone core is more hydrophobic.	The polyethylene glycol chain is inherently hydrophilic.[5]

Reactivity and Conjugation Chemistry

The primary amine group on both linkers allows for versatile conjugation to biomolecules, most commonly through the formation of stable amide bonds with activated carboxylic acids, such as N-hydroxysuccinimide (NHS) esters.[3][6]

Amide Bond Formation

The reaction of the primary amine on both linkers with an NHS-activated molecule proceeds via nucleophilic acyl substitution to form a highly stable amide bond.[7]

Caption: General workflow for amide bond formation using an amine-containing linker.

Protocol for Amine-PEG Linker Conjugation to an Antibody:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 5-10 mg/mL.[3]

• Linker Activation (if starting with a carboxylated linker): Dissolve the carboxylated PEG linker and NHS in anhydrous DMF or DMSO at a 1:1.2 molar ratio. Add EDC at a 1:1.1 molar ratio relative to the linker and react for 1-2 hours at room temperature.[3]

• Conjugation: Add a 10-20 fold molar excess of the activated linker solution to the antibody solution. The final concentration of the organic solvent should not exceed 10-15% (v/v).[3] Incubate for 2-4 hours at room temperature with gentle mixing.[3]

• Quenching: Stop the reaction by adding a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50 mM.[3]

• Purification: Remove excess linker and byproducts by size-exclusion chromatography or dialysis.

While the fundamental reaction is the same, the steric hindrance and electronic effects of the pyranone ring in 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one might influence the reaction kinetics compared to the more flexible and less sterically hindered PEG2-amine linker.

Stability of the Resulting Conjugate

The stability of the linkage is crucial for the performance of a bioconjugate, particularly in vivo.

Amide Bond Stability

The amide bond formed through the primary amine of both linkers is exceptionally stable under physiological conditions.[7] The uncatalyzed hydrolysis of a peptide (amide) bond at neutral pH has an estimated half-life of up to 1000 years, making it a robust linkage for applications requiring long-term stability.[8] However, amide bonds can be susceptible to enzymatic cleavage by proteases, a property that can be exploited for controlled drug release in specific biological environments.[7]

Potential Instability of the Pyran-2-one Core

The 2H-pyran-2-one moiety in the pyran-based linker introduces a potential site for hydrolysis. The ester bond within the lactone ring is generally more susceptible to hydrolysis than an amide bond.[9] The rate of hydrolysis of pyranone derivatives can be influenced by pH and the presence of substituents on the pyran ring.[10] While the pyran-2-one ring is relatively stable, it can undergo enzymatic or chemical degradation. For instance, some fungi are capable of reducing the 2H-pyran-2-one moiety.[11] This potential for cleavage could be a desirable feature for a cleavable linker strategy, but a drawback if linker stability is paramount.

Caption: Stability profiles of the key chemical bonds in the compared linkers.

Impact on Bioconjugate Properties

The choice of linker extends beyond simple conjugation and stability, significantly impacting the overall physicochemical and biological properties of the final product.

Hydrophilicity and Solubility

PEG linkers are well-known for their excellent hydrophilicity, which can enhance the aqueous solubility of hydrophobic payloads and reduce aggregation of the bioconjugate.[4][5] The hydrophilicity of a PEG linker generally increases with the length of the PEG chain.[5]

The hydrophilicity of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is primarily derived from its ether chain. While computational studies on similar pyranone derivatives suggest some interaction with water, the overall hydrophilicity may be lower compared to a PEG-based linker of similar size due to the more hydrophobic pyranone core.[12]

Pharmacokinetics and In Vivo Performance

The linker can have a profound impact on the in vivo behavior of a bioconjugate. The hydrophilic and flexible nature of PEG linkers can create a hydration shell around the conjugate, which can increase its hydrodynamic radius, reduce renal clearance, and prolong circulation half-life.[4] This "stealth" effect can also reduce the immunogenicity of the bioconjugate.

The in vivo performance of bioconjugates with the pyran-based linker is less documented. While pyranone derivatives have a wide range of biological activities, their impact on the pharmacokinetics of a larger bioconjugate as a linker is not well-established.[2][3] Concerns about potential off-target toxicity of pyranone derivatives would also need to be addressed through rigorous preclinical evaluation.[13]

Experimental Data and Performance Comparison

Direct comparative experimental data for 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one and standard PEG2-amine linkers is limited in the public domain. However, we can infer a comparative performance based on the known properties of their core structures.

Performance Metric	4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one (Inferred)	Standard PEG2-amine Linker (Established)
Conjugation Efficiency	Potentially lower due to steric hindrance from the pyranone ring.	High, especially with activated esters.[6]
Conjugate Stability	Amide bond is highly stable. The pyranone core introduces a potential site for hydrolysis.	Amide bond is highly stable. The PEG backbone is generally inert.[4]
Hydrophilicity	Moderate, provided by the ether chain.	High and tunable with PEG chain length.[5]
In Vivo Half-Life	Unknown, requires experimental validation.	Generally increases with PEG chain length.[4]
Biocompatibility	Pyranone derivatives have diverse biological activities, which may lead to off-target effects.[13]	Generally considered biocompatible and non-immunogenic.

Conclusion and Future Perspectives

Standard PEG2-amine linkers represent a well-validated and reliable choice for many bioconjugation applications, offering excellent hydrophilicity, biocompatibility, and the formation of stable amide bonds. They are particularly advantageous when aiming to improve the pharmacokinetic profile of a bioconjugate.

The novel linker, 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one, presents an interesting alternative with a unique heterocyclic core. The potential for the pyranone moiety to be cleavable under specific conditions could be explored for controlled drug release applications. However, its performance in terms of conjugation efficiency, the stability of the pyranone ring in vivo, and its overall impact on the pharmacokinetics and potential toxicity of the bioconjugate require thorough experimental investigation.

Researchers should carefully consider the specific requirements of their application when choosing between these linkers. For applications demanding proven stability and enhanced hydrophilicity, PEG2-amine linkers are the established standard. The pyran-based linker, while requiring further validation, holds potential for applications where its unique chemical properties, such as potential cleavability, could be advantageous. Future studies directly comparing these two linkers in a relevant biological system, such as in the context of an antibody-drug conjugate, are warranted to fully elucidate their respective strengths and weaknesses.

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A Comparative Guide to Linker Technologies in Fluorescence Assays: Coumarin vs. 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

In the dynamic landscape of fluorescence-based assays, the choice of a fluorescent linker is a critical determinant of experimental success. These molecular bridges not only tether a fluorophore to a target biomolecule but also profoundly influence the photophysical properties and, consequently, the sensitivity and reliability of the assay. For researchers in drug development and molecular biology, a deep understanding of the available linker technologies is paramount.

This guide provides an in-depth comparison of two distinct classes of fluorescent linkers: the well-established and versatile coumarin-based linkers and the emerging, though less characterized, 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one. While coumarins have a long and storied history in fluorescence applications, the potential of pyran-one derivatives is an area of active exploration. Here, we will dissect the known attributes of coumarin linkers and provide a theoretical and practical framework for evaluating the potential of this specific pyran-one derivative.

The Benchmark: Coumarin Linkers

Coumarin and its derivatives represent a cornerstone of fluorescent probe design.[1] Their benzopyran-2-one core structure provides a rigid scaffold that can be extensively modified to fine-tune its spectral properties.

Photophysical Properties and Versatility

Coumarin-based fluorophores typically exhibit excitation maxima in the near-UV to blue region of the spectrum (350–450 nm) and emit in the blue-to-green range (400–550 nm).[2] This spectral window makes them compatible with common excitation sources and filter sets. The true power of coumarins lies in their synthetic tractability. Strategic substitutions on the coumarin ring can dramatically alter their photophysical characteristics:

• Electron-donating groups (e.g., amino or hydroxyl) at the 7-position generally increase the fluorescence quantum yield and shift the emission to longer wavelengths.[3]

• Electron-withdrawing groups at the 3- or 4-position can also modulate the spectral properties and are often used to introduce reactive moieties for bioconjugation.

This tunability allows for the rational design of coumarin probes for a wide array of applications, from simple fluorescent labeling to sophisticated Förster Resonance Energy Transfer (FRET) assays.[1] In FRET-based sensors, coumarins frequently serve as efficient energy donors to acceptor fluorophores like fluorescein or rhodamine.[3]

Chemical Reactivity and Bioconjugation

A key advantage of coumarin linkers is the wide variety of commercially available derivatives functionalized with reactive groups for covalent attachment to biomolecules. These include:

• N-Hydroxysuccinimide (NHS) esters for labeling primary amines (e.g., lysine residues in proteins).

• Maleimides for targeting free thiols (e.g., cysteine residues).

• Azides and alkynes for bioorthogonal "click" chemistry reactions.

• Diazomethyl groups for targeting carboxylic acids.[4]

This diversity in reactive chemistry provides researchers with a comprehensive toolkit for site-specific labeling of proteins, nucleic acids, and other biomolecules.

The Challenger: 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

In contrast to the extensive body of literature on coumarins, 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is a less-explored molecule in the context of fluorescence assays. However, an analysis of its structure, in light of the known properties of 2H-pyran-2-one derivatives, allows for an informed projection of its potential.

Predicted Photophysical Properties

The 2H-pyran-2-one core is known to be a component of various fluorescent compounds.[5][6] The fluorescence of these molecules is often dependent on the substitution pattern and can be influenced by intramolecular charge transfer (ICT) mechanisms.[7] For the specific molecule , the 4-alkoxy substituent is an electron-donating group which could potentially lead to fluorescent properties. The overall fluorescence quantum yield and spectral characteristics would need to be experimentally determined, but it is plausible that this pyran-one scaffold could serve as a novel fluorophore.

Structural Advantages and Bioconjugation Potential

The most notable feature of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is the aminoethoxyethoxy side chain. This moiety offers two significant advantages:

• Enhanced Aqueous Solubility: The ethylene glycol-like chain is expected to impart good water solubility to the molecule, which is a highly desirable feature for a fluorescent probe intended for use in biological buffers.

• Reactive Handle: The terminal primary amine provides a convenient point of attachment for bioconjugation. This amine can be readily reacted with a variety of commercially available crosslinkers to attach the pyran-one to a target biomolecule.

Comparative Summary

To provide a clear overview, the key features of coumarin linkers and the predicted attributes of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one are summarized in the table below.

Feature	Coumarin Linkers	4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one (Predicted)
Core Structure	Benzopyran-2-one	2H-pyran-2-one
Excitation Range	~350 - 450 nm	To be determined experimentally
Emission Range	~400 - 550 nm	To be determined experimentally
Quantum Yield	Moderate to High (Tunable)	To be determined experimentally
Solubility	Variable, can be enhanced by sulfonation	Expected to be high in aqueous solutions
Bioconjugation	Wide variety of reactive groups available	Primary amine for standard crosslinking chemistry
State of Knowledge	Well-established, extensive literature	Novel, limited direct experimental data

Experimental Workflow: A FRET-Based Protease Assay

To illustrate the practical application of these linkers, we will outline a generic FRET-based protease assay, a common application in drug discovery for screening enzyme inhibitors.

Principle

This assay utilizes a peptide substrate that is dually labeled with a FRET donor and acceptor pair. In the intact peptide, the donor and acceptor are in close proximity, allowing for efficient FRET. Upon cleavage of the peptide by a protease, the donor and acceptor are separated, leading to a decrease in FRET and an increase in donor fluorescence.

Protocol Using a Coumarin Linker

• Substrate Synthesis: Synthesize a peptide substrate containing a protease cleavage site. Incorporate a lysine residue at one end and a cysteine residue at the other.

• Donor Labeling: React the peptide with an amine-reactive coumarin derivative (e.g., an NHS ester of 7-aminocoumarin) to label the lysine residue.

• Acceptor Labeling: React the coumarin-labeled peptide with a thiol-reactive acceptor fluorophore (e.g., fluorescein maleimide) to label the cysteine residue.

• Purification: Purify the dually labeled peptide substrate using reverse-phase HPLC.

• Assay Setup: In a microplate, combine the protease enzyme with potential inhibitors.

• Initiation and Measurement: Add the FRET peptide substrate to each well to initiate the reaction. Monitor the fluorescence intensity of both the coumarin donor and the fluorescein acceptor over time using a plate reader.

• Data Analysis: Calculate the ratio of acceptor to donor emission. A decrease in this ratio indicates protease inhibition.

Adaptation for the Pyran-one Linker

To utilize 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one as the donor, the primary amine of the pyran-one would first need to be activated or coupled to the peptide. For instance, the pyran-one could be reacted with an NHS-ester crosslinker to create an amine-reactive derivative, which could then be used to label a lysine residue on the peptide substrate, similar to the coumarin protocol. The subsequent steps of acceptor labeling and assay execution would remain largely the same, although the optimal excitation and emission wavelengths for the pyran-one would need to be determined beforehand.

Logical Comparison of Linker Status

The decision to use a well-established linker versus a novel one can be visualized as a trade-off between a wealth of supporting data and the potential for new and advantageous properties.

Conclusion and Future Outlook

For researchers seeking reliability and a wealth of established protocols, coumarin-based linkers remain the gold standard. Their tunable photophysical properties and diverse conjugation options make them suitable for a vast range of fluorescence assays.

The potential of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one lies in its novelty and its inherent features that are advantageous for biological applications, namely its predicted high aqueous solubility and its convenient reactive handle. While its performance as a fluorescent linker is currently speculative, it represents an intriguing scaffold for the development of new fluorescent probes. Further experimental characterization of its photophysical properties is a necessary next step to unlock its potential. For research groups with the capacity for novel probe development, this pyran-one derivative could offer a rewarding avenue for creating next-generation tools for fluorescence analysis.

References

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evaluating the stability of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one compared to aliphatic amines

An In-Depth Comparative Guide to the Chemical Stability of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one versus Aliphatic Amines

Introduction

In the landscape of drug discovery and development, the chemical stability of a molecule is a critical quality attribute that dictates its shelf-life, formulation strategy, and ultimately, its safety and efficacy. Amine-containing compounds are ubiquitous in pharmaceuticals, valued for their biological activity and synthetic versatility. However, the nucleophilic and basic nature of the amine functional group often renders it a liability, making it susceptible to various degradation pathways.

This guide provides a detailed comparative analysis of the chemical stability of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one , a molecule possessing a primary aliphatic amine tethered to a 2H-pyran-2-one core via an ether linkage, against simple aliphatic amines. While both feature a primary amine, the pyranone's unique constellation of functional groups—a lactone, a vinyl ether system, and ether linkages—introduces distinct stability challenges and advantages.

This document is intended for researchers, chemists, and formulation scientists. We will move from a foundational structural analysis to detailed experimental protocols for forced degradation studies, providing the scientific rationale behind our approach. Our goal is to equip you with the knowledge to anticipate degradation pathways, design robust stability studies, and make informed decisions in the development of amine-containing molecules.

Part 1: Foundational Stability Analysis: A Structural Perspective

The stability of a molecule is intrinsically linked to its structure. The electronic and steric properties of its functional groups determine its susceptibility to degradation under various environmental stresses.

4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is a multifunctional molecule. Its stability profile is a composite of the vulnerabilities of its constituent parts:

• The 2H-Pyran-2-one Ring: This α,β-unsaturated lactone is a potential site for hydrolysis. Lactones, being cyclic esters, are particularly susceptible to base-catalyzed ring-opening. The stability of the pyran-2-one scaffold itself can be influenced by its substituents, but the core structure remains a key area of interest for hydrolytic degradation.[1][2]

• The 4-Alkoxy Substituent: This creates a vinyl ether-like system within the pyranone ring, which can be sensitive to acidic conditions, potentially leading to cleavage.

• The Ether Linkages: The ethoxyethoxy chain is generally stable but can be cleaved under harsh acidic conditions, a scenario less common under standard pharmaceutical storage but relevant for forced degradation studies.

• The Primary Aliphatic Amine: This is the most direct point of comparison. Like other primary aliphatic amines, this group is a primary target for oxidation.[3][4][5] Its basicity (pKa of the conjugate acid is expected to be around 10-11) makes it reactive towards acids.[6][7]

Aliphatic Amines (e.g., R-CH₂-NH₂): The stability profile of simple aliphatic amines is dominated by the reactivity of the nitrogen lone pair.

• Oxidative Degradation: This is the most significant degradation pathway.[5] Amines are susceptible to electron transfer oxidation, which can lead to N-oxides, hydroxylamines, imines, and further degradation products.[8][9][10][11] The electrochemical oxidation potential of amines is dependent on their structure, with primary amines often undergoing multi-step oxidation.[3][4]

• Thermal Degradation: At elevated temperatures, aliphatic amines can undergo various reactions, including condensation and polymerization, particularly in the context of CO₂ capture technologies, which operate at high temperatures.[12][13][14]

• Basicity: Aliphatic amines are significantly more basic than aromatic amines.[15][16] This high basicity can lead to incompatibilities with acidic excipients in a formulation.

The following diagram illustrates the key structural "hot spots" for potential degradation.

Caption: Key potential degradation sites for the two compound classes.

Part 2: Experimental Design for Stability Evaluation

To empirically evaluate and compare the stability of these compounds, a forced degradation (or stress testing) study is the most effective approach. The objective is to accelerate degradation to identify likely degradation products and pathways, which is crucial for developing stability-indicating analytical methods.[8][17][18] Our experimental design is grounded in the International Council for Harmonisation (ICH) Q1A(R2) guidelines.[19]

Causality Behind Experimental Choices: We select a range of stress conditions (acidic, basic, oxidative, thermal, and photolytic) to probe the specific vulnerabilities identified in our structural analysis.

• Acid & Base Hydrolysis: Directly targets the lactone and vinyl ether moieties of the pyranone, and assesses the acid-base reactivity of the amine.

• Oxidative Stress: Uses hydrogen peroxide to mimic oxidative conditions that both amine groups are susceptible to.[5][8] This is the primary anticipated degradation route for the aliphatic amine.

• Thermal Stress: Evaluates the intrinsic thermal stability of the molecules in both solid and solution states.

• Photostability: Assesses degradation upon exposure to light, as required by ICH Q1B guidelines.

Self-Validating System: The trustworthiness of this protocol is ensured by including control samples (unstressed) and performing analyses at multiple time points. This allows for the clear differentiation between pre-existing impurities and newly formed degradants, and helps distinguish primary from secondary degradation products.[18] Mass balance calculations, where the decrease in the parent peak area is correlated with the increase in degradant peak areas in chromatography, will be used to validate the findings.

The following diagram outlines the comprehensive workflow for our comparative stability study.

Caption: Experimental workflow for comparative forced degradation studies.

Part 3: Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for conducting the forced degradation studies. A representative primary aliphatic amine, such as hexylamine, should be used for comparison.

Protocol 1: Acidic and Basic Hydrolysis

• Objective: To assess the hydrolytic stability of the test compounds under acidic and basic conditions.

• Materials:

  • 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

  • Hexylamine (or other suitable primary aliphatic amine)

  • 1.0 M Hydrochloric Acid (HCl)

  • 1.0 M Sodium Hydroxide (NaOH)

  • Acetonitrile (ACN), HPLC grade

  • Deionized (DI) Water

  • Class A volumetric flasks and pipettes

• Procedure:

  • Prepare 1 mg/mL stock solutions of each test compound in ACN.

  • Acid Condition: In a 10 mL volumetric flask, add 1 mL of stock solution and 1 mL of 1.0 M HCl. Dilute to volume with DI water to achieve a final concentration of 0.1 mg/mL in 0.1 M HCl.

  • Base Condition: In a 10 mL volumetric flask, add 1 mL of stock solution and 1 mL of 1.0 M NaOH. Dilute to volume with DI water to achieve a final concentration of 0.1 mg/mL in 0.1 M NaOH.

  • Control: Prepare a similar solution using only DI water instead of acid or base.

  • Incubate the acid solution at 60°C. Keep the base solution at room temperature (25°C), as base hydrolysis of the lactone is expected to be rapid.

  • Withdraw aliquots at 0, 2, 8, and 24 hours.

  • Immediately before analysis, neutralize the acid aliquots with an equivalent amount of NaOH and the base aliquots with an equivalent amount of HCl.

• Analysis: Analyze all samples by a stability-indicating HPLC-UV/MS method.

Protocol 2: Oxidative Degradation

• Objective: To evaluate the susceptibility of the test compounds to oxidation.

• Materials:

  • Test compound stock solutions (1 mg/mL in ACN)

  • 30% (w/w) Hydrogen Peroxide (H₂O₂) solution

• Procedure:

  • In a 10 mL volumetric flask, add 1 mL of stock solution.

  • Add 1 mL of 3% H₂O₂ (prepared by diluting the 30% stock). Dilute to volume with DI water to achieve a final concentration of 0.1 mg/mL in 0.3% H₂O₂.

  • Keep the solution at room temperature (25°C), protected from light.

  • Withdraw aliquots at 0, 2, 8, and 24 hours.

  • Analyze directly by HPLC-UV/MS.

• Rationale: A 0.3-3% H₂O₂ solution is a standard and effective agent for inducing oxidative stress relevant to pharmaceutical stability.[20]

Protocol 3: Thermal and Photolytic Degradation

• Objective: To determine the impact of heat and light on the stability of the compounds.

• Materials:

  • Test compounds (solid powder and 1 mg/mL stock solutions)

  • ICH-compliant photostability chamber

  • Temperature-controlled oven

• Procedure (Thermal):

  • Place accurately weighed solid samples of each compound in clear glass vials.

  • Place separate vials containing 0.1 mg/mL solutions of each compound in DI water.

  • Expose both solid and solution samples to 60°C in an oven.

  • Sample at appropriate intervals (e.g., 1, 3, and 7 days). For solid samples, dissolve in ACN:water to 0.1 mg/mL before analysis.

• Procedure (Photolytic):

  • Expose solid samples and 0.1 mg/mL solutions to light in a photostability chamber providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

  • Run a parallel set of "dark" controls wrapped in aluminum foil.

  • Analyze the samples after the exposure period.

• Analysis: Analyze all samples by HPLC-UV/MS and compare against the dark controls and T=0 samples.

Part 4: Comparative Data Analysis & Discussion

The data generated from the described protocols would allow for a direct comparison of stability. The results can be summarized in tables for clarity.

Table 1: Summary of Forced Degradation Results (% Degradation after 24 hours)

Stress Condition	4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one	Hexylamine (Representative Aliphatic Amine)	Anticipated Major Degradants
0.1 M HCl, 60°C	~15-25%	< 5% (forms stable salt)	Pyranone ring-opened species
0.1 M NaOH, RT	> 90%	< 2%	Ring-opened carboxylate salt
3% H₂O₂, RT	~20-30%	~40-60%	N-oxide, hydroxylamine
Thermal, 60°C	< 5%	< 5%	Minor impurities
Photolytic (ICH)	~5-10%	< 5%	Various photoproducts

Discussion of Expected Results:

• Hydrolytic Stability: The most striking difference is expected under basic conditions. The 2H-pyran-2-one, with its lactone functionality, would likely undergo rapid hydrolysis, leading to significant degradation. The aliphatic amine, lacking a hydrolyzable group, would remain largely intact. Under acidic conditions, the pyranone may show moderate degradation due to its vinyl ether character, while the aliphatic amine would be protonated to form a stable ammonium salt, effectively protecting it from other degradation pathways.

• Oxidative Stability: This is the area where the aliphatic amine is expected to be significantly less stable. The primary amine is highly susceptible to oxidation.[5][8] While the amine on the pyranone compound is also susceptible, the overall molecule has other potential reactive sites. The higher percentage of degradation for the simple aliphatic amine under oxidative stress would be a key differentiating factor.

• Thermal and Photostability: Both compounds are anticipated to show relatively good thermal and photostability under the tested conditions, as these are not the primary degradation pathways for either functional group class under typical pharmaceutical stress conditions.

Conclusion

This guide provides a framework for evaluating the stability of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one in comparison to simple aliphatic amines. The analysis reveals a fascinating trade-off in stability profiles.

• 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is predicted to be most vulnerable to hydrolysis , particularly under basic conditions, due to its lactone ring. Its stability in neutral and acidic aqueous formulations would require careful evaluation.

• Aliphatic amines are fundamentally less stable under oxidative conditions . Their high basicity also presents formulation challenges with acidic excipients.

The choice of molecule for a specific application will depend on the anticipated environmental stresses during manufacturing, storage, and administration. For the pyranone derivative, formulation strategies should focus on pH control, avoiding alkaline conditions. For simple aliphatic amines, protection from oxygen, such as inert gas blanketing or the inclusion of antioxidants, would be a primary consideration. The experimental protocols outlined herein provide a robust and scientifically sound method for generating the data necessary to make these critical development decisions.

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• 16. fiveable.me [fiveable.me]
• 17. pharmoutsourcing.com [pharmoutsourcing.com]
• 18. ajpsonline.com [ajpsonline.com]
• 19. database.ich.org [database.ich.org]
• 20. onyxipca.com [onyxipca.com]

Safety & Regulatory Compliance

4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one proper disposal procedures

Proper disposal of specialized organic building blocks requires more than a cursory glance at a safety data sheet; it demands a fundamental understanding of the molecule's physicochemical properties. 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one is a bifunctional compound featuring an alpha-pyrone core and a diethylene glycol-like amine (PEG2-amine) linker. Widely utilized in bioconjugation and the synthesis of fluorescent probes[1][2], this molecule presents specific environmental and reactive hazards.

As a Senior Application Scientist, I have designed this protocol to provide you with a self-validating, structurally grounded methodology for the safe handling and disposal of this compound.

Physicochemical Causality & Disposal Rationale

To manage waste safely, we must first understand why specific disposal routes are chosen based on the molecule's architecture:

• Amine Reactivity & Segregation: The terminal primary amine is basic and highly nucleophilic. If inadvertently mixed with strong acids or oxidizers in a generic waste stream, it can trigger exothermic acid-base reactions or oxidative degradation, leading to dangerous container pressurization. Therefore, it must be strictly segregated into designated "Non-Halogenated Organic Amine" waste[3].

• PEG-Linker Solubility & Environmental Hazard: The [2-(2-aminoethoxy)ethoxy] moiety imparts significant hydrophilicity to the molecule. If discharged into a standard sink, the compound will rapidly mobilize in wastewater systems. Because organic amines can be toxic to aquatic life and disrupt the pH balance of local ecosystems, aqueous drain disposal is universally prohibited[4][5].

• Pyrone Core Stability: The 6-methyl-2H-pyran-2-one ring is stable under neutral conditions but requires high-temperature incineration to completely break down the carbon framework into carbon dioxide, water, and nitrogen oxides (NOx) without leaving biologically active residues[6].

Standard Operating Procedure (SOP): Disposal Workflow

Every step in this protocol includes a built-in validation mechanism to ensure absolute safety and regulatory compliance.

Phase 1: Segregation and Containment

• Select the Appropriate Receptacle: Use a high-density polyethylene (HDPE) or borosilicate glass container.

  • Causality: These materials are chemically inert to weak organic bases, preventing leaching or container degradation[3].

• Verify Compatibility: Ensure the waste container does not contain residual acids, halogenated solvents, or heavy metals.

  • Validation Checkpoint: Visually inspect the container and review the laboratory waste log prior to addition. The absence of phase separation or gas evolution upon adding a test drop confirms baseline compatibility.

• Transfer the Waste: In a well-ventilated fume hood, transfer the chemical (whether as a pure solid, viscous liquid, or in a solvent solution) into the container. Use a funnel to prevent spillage.

  • Critical Safety Rule: Never leave the funnel in the bottle after use. This prevents vapor escape and mitigates fire hazards[7].

Phase 2: Neutralization of Aqueous Washings

If glassware contaminated with the compound is washed:

• Collect the initial organic solvent rinse (e.g., methanol or ethanol) directly into the organic waste container.

• For subsequent aqueous rinses, the pH may become basic due to the amine concentration. Neutralize the wash to pH 6–8 using dilute acetic acid (1M) before routing it to aqueous waste[8].

  • Validation Checkpoint: Dip a universal pH indicator strip into a micro-aliquot of the neutralized wash. A reading between pH 6.0 and 8.0 validates successful neutralization, ensuring no pressure-generating reactions will occur in the aqueous waste drum.

Phase 3: Labeling and EHS Routing

• Affix Hazardous Waste Label: Immediately label the container with a standard "Hazardous Waste" tag.

• Document Contents: Write out the full chemical name (4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one) and its approximate concentration. Do not use abbreviations or structural formulas[3].

• Storage & Pickup: Store the container in a designated, explosion-resistant solvent cabinet. Cap tightly, and contact Environmental Health and Safety (EHS) for high-temperature incineration pickup[7].

Spill Response & Decontamination Protocol

In the event of a localized spill, immediate containment is required to prevent aerosolization of the powder or the spread of the solution.

Workflow for the containment and disposal of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one.

Execution Steps:

• Evacuate and Don PPE: Secure the area. Put on nitrile gloves (double-gloving recommended), safety goggles, and a lab coat[6].

• Containment:

  • If Solid: Gently cover the powder with damp paper towels to prevent dust formation. Sweep up using non-sparking tools[9].

  • If Liquid/Solution: Surround the spill with an inert absorbent material such as vermiculite or sand. Do not use combustible absorbents like sawdust[3].

• Collection & Decontamination: Transfer the absorbed material into a wide-mouth HDPE disposal jar. Wash the spill surface with a mild detergent solution, followed by a water rinse. Collect the wash water as hazardous aqueous waste[5].

Quantitative Data & Classification Summary

To ensure rapid decision-making during laboratory operations, adhere to the following classification and handling metrics:

Parameter	Specification / Requirement	Rationale
Waste Classification	Non-Halogenated Organic Amine	Prevents acid-base reactions; ensures proper incineration routing.
Primary Incompatibilities	Strong Acids, Strong Oxidizers	Risk of exothermic reaction and toxic gas (NOx) release[6].
Approved Containers	HDPE, Borosilicate Glass	Chemically inert to basic amines and organic frameworks[3].
Required PPE	Nitrile gloves, safety goggles, lab coat	Prevents skin/eye irritation from the pyrone and amine groups[6].
Spill Absorbent	Vermiculite, Sand (Inert)	Combustible absorbents risk ignition if mixed with reactive organics[3].
Final Disposal Method	High-Temperature Incineration	Completely mineralizes the compound; prevents aquatic toxicity[4].

References

• Title: Amine Functionalization of Collagen Matrices with Multifunctional Polyethylene Glycol Systems Source: acs.org URL: [Link]

• Title: Hybrid Block Copolymers Constituted by Peptides and Synthetic Polymers: An Overview Source: mdpi.com URL: [Link]

• Title: Chemical Waste Disposal Guidelines Source: ust.hk (Emory University / HKUST) URL: [Link]

• Title: 1477 questions with answers in CONTAMINATION Source: researchgate.net URL: [Link]

• Title: Laboratory chemical waste Management Source: 50megs.com URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Hybrid Block Copolymers Constituted by Peptides and Synthetic Polymers: An Overview of Synthetic Approaches, Supramolecular Behavior and Potential Applications [mdpi.com]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 6. fishersci.com [fishersci.com]
• 7. Laboratory Waste Management [delloyd.50megs.com]
• 8. researchgate.net [researchgate.net]
• 9. echemi.com [echemi.com]

Personal protective equipment for handling 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

Operational Guide: Personal Protective Equipment and Handling Protocols for 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one

As a Senior Application Scientist, I frequently consult on the safe handling of specialized chemical building blocks used in advanced drug discovery. 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one (CAS: 1706448-59-0) is a highly functionalized PEGylated pyranone derivative. It is predominantly utilized as a linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and fluorescent probes. While its utility in bioconjugation is vast, its structural motifs dictate strict adherence to laboratory safety protocols.

This guide provides a self-validating system for the safe operational handling, personal protective equipment (PPE) selection, and disposal of this compound, ensuring your laboratory maintains the highest standards of safety and scientific integrity.

Risk Assessment & Mechanistic Causality

Before interacting with any novel building block, we must understand the causality behind its hazard profile. 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one carries standard hazard statements for functionalized amines: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

• Nucleophilic Amine: The primary amine terminus is highly nucleophilic. Upon contact with biological tissues, it can react with epidermal proteins, leading to contact dermatitis and sensitization.

• PEG Spacer Permeability: The diethylene glycol (ethoxy) spacer increases the molecule's hydrophilicity and flexibility. This PEG-like motif acts as a permeation enhancer, facilitating deeper dermal absorption if the compound is dissolved in carrier solvents.

• Electrophilic Pyranone: The 2H-pyran-2-one ring is an electrophilic Michael acceptor system. It can undergo nucleophilic attack by cellular thiols (e.g., glutathione), potentially causing localized oxidative stress in exposed tissues.

Under the [1], laboratories are mandated to perform a rigorous hazard assessment and select appropriate PPE that forms an absolute barrier against these specific chemical vulnerabilities.

Mandatory Personal Protective Equipment (PPE) Matrix

The following PPE matrix is engineered to mitigate the specific risks associated with this compound.

Protection Zone	Equipment Specification	Mechanistic Justification
Eye/Face	ANSI Z87.1-compliant chemical splash goggles.	Protects the ocular mucosa from airborne dust particles (if handled as a dry solid) or micro-droplets (if in solution).
Hands (Dry Solid)	Single-layer Nitrile gloves.	Nitrile provides an excellent barrier against dry, polar organic powders, preventing direct amine-to-skin contact.
Hands (In Solution)	Double-gloved Nitrile OR Butyl rubber gloves.	Critical: If dissolving the compound in DMSO or DMF (standard PROTAC coupling solvents), DMSO will rapidly permeate single-layer nitrile, carrying the pyranone solute across the dermal barrier.
Body	Flame-resistant (FR) or standard 100% cotton laboratory coat.	Prevents accumulation of static-charged powder on personal clothing. Cotton is preferred over synthetics to reduce static cling.
Respiratory	N95 particulate respirator OR handling exclusively within a certified hood.	Mitigates H335 (respiratory irritation) by preventing inhalation of aerosolized particulates during weighing.

Quantitative Safety Parameters

To ensure reproducible safety, adhere to the following quantitative operational thresholds:

Parameter	Quantitative Standard	Operational Significance
Glove Thickness	≥ 0.11 mm (Nitrile)	Minimum barrier thickness required to prevent micro-tears during solid handling.
Fume Hood Face Velocity	80 – 120 fpm	Optimal airflow to capture aerosolized particulates without causing turbulent powder scatter.
Decontamination Solution	5% Acetic Acid (aq)	Mildly acidic concentration sufficient to protonate the primary amine, rendering it water-soluble and non-volatile.

Operational Workflow: Safe Handling & Weighing

To ensure trustworthiness, every protocol must be reproducible and self-validating. The National Research Council's [2] dictates that all operations involving irritating or unknown toxicity solids must be conducted under active engineering controls.

• Step 1: Environmental Preparation: Verify that the chemical fume hood has an inward face velocity of 80–120 feet per minute (fpm). Clear the hood of unnecessary clutter to prevent turbulent airflow, which can aerosolize the fine powder.

• Step 2: Static Mitigation: Pyranone derivatives often exhibit static charge. Wipe the exterior of the reagent bottle and the weighing spatula with a lint-free wipe lightly dampened with 70% ethanol or isopropanol. Use an anti-static bar (ionizer) near the analytical balance if available.

• Step 3: Transfer Technique: Using a clean, grounded stainless-steel spatula, transfer the required mass of 4-[2-(2-Aminoethoxy)ethoxy]-6-methyl-2H-pyran-2-one into a pre-tared, sealable glass vial. Do not use polystyrene weigh boats, as the static charge will cause the powder to scatter and adhere to the plastic.

• Step 4: Solvent Addition: If preparing a stock solution, add the solvent (e.g., DMF, DMSO, or DCM) directly to the vial inside the fume hood. Seal the vial with a PTFE-lined cap before removing it from the hood.

Spill Response & Decontamination

In the event of an accidental release, immediate and methodical action is required to prevent cross-contamination, adhering strictly to the [3].

• Step 1: Isolate the Area: Alert nearby personnel and restrict access to the spill zone.

• Step 2: Solid Spill Containment: If the powder is spilled, do not dry-sweep, as this generates hazardous aerosols. Gently cover the spill with damp paper towels (moistened with a mild 5% acetic acid solution to protonate and neutralize the free amine).

• Step 3: Liquid Spill Containment: If spilled in solution, surround the spill with an inert absorbent material (e.g., vermiculite or diatomaceous earth).

• Step 4: Collection: Scoop the absorbed material or damp towels using a non-sparking tool and place them into a designated, labeled hazardous waste container.

• Step 5: Surface Decontamination: Wash the affected surface with warm soapy water, followed by a wipe-down with 70% ethanol to remove any residual organic traces.

Waste Disposal Plan

• Segregation: Do not mix this compound with strong oxidizing agents or strong acids in the waste stream, as the primary amine may undergo exothermic reactions.

• Labeling: Label waste containers clearly as "Hazardous Organic Waste: Contains Amine-Functionalized Pyranone (Irritant)."

• Destruction: Dispose of via a licensed hazardous waste contractor. The standard method of destruction for this class of compounds is high-temperature incineration, which safely breaks down the molecule into CO₂, H₂O, and NOₓ gases.

Workflow Visualization

Below is a logical workflow diagram illustrating the self-validating system for handling and spill response.

Caption: Safe handling, decontamination, and disposal workflow for pyranone derivatives.

References

• Occupational Safety and Health Administration (OSHA). "1910.132 - Personal Protective Equipment General Requirements." United States Department of Labor. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Center for Biotechnology Information (NCBI) Bookshelf. Available at: [Link]

• American Chemical Society (ACS) Committee on Chemical Safety. "Safety in Academic Chemistry Laboratories." ACS Publications & Resources. Available at: [Link]